1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Core Science & Biosynthesis

synthesis and characterization of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Technical Synthesis Guide: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Strategic Overview

The target molecule, 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one , represents a specific class of "saturated curcuminoids" or diarylpentanoids. Structurally, it consists of a flexible 3-pentanone linker connecting two phenolic rings.

Significance: Unlike their unsaturated counterparts (dienones), saturated diarylpentanoids exhibit enhanced chemical stability and distinct pharmacokinetic profiles. They are frequently investigated for:

• Antioxidant Activity: The phenolic hydroxyl groups (specifically at the 5-position relative to the alkyl chain) act as radical scavengers.

• Metabolic Stability: The absence of the

  -unsaturated ketone moiety reduces reactivity toward Michael acceptors (like glutathione), potentially prolonging half-life in vivo compared to chalcones or curcumin.

• Polymer Applications: Used as precursors for high-performance epoxy resins where the phenolic groups serve as cross-linking sites.

This guide details a robust, two-step synthetic pathway: a Claisen-Schmidt condensation to form the unsaturated intermediate, followed by catalytic hydrogenation to yield the saturated target.

Retrosynthetic Analysis

The most efficient disconnection is at the C1-C2 and C4-C5 bonds.

• Target: Saturated Ketone (Pentan-3-one core).

• Precursor: Unsaturated Dienone (1,5-Bis(5-hydroxy-2-methylphenyl)penta-1,4-dien-3-one).

• Starting Materials: Acetone (C3 source) and 5-Hydroxy-2-methylbenzaldehyde (Aryl source).

Mechanistic Logic: Direct alkylation of acetone is difficult to control. The condensation-reduction sequence allows for the construction of the carbon skeleton using the high reactivity of the aldehyde, followed by chemoselective reduction.

Figure 1: Retrosynthetic pathway showing the disconnection of the saturated ketone to the dienone intermediate and raw starting materials.

Detailed Experimental Protocol

Step 1: Synthesis of the Unsaturated Intermediate

Reaction: Claisen-Schmidt Condensation Reagents: 5-Hydroxy-2-methylbenzaldehyde, Acetone, NaOH, Ethanol.

Scientific Rationale: While acid catalysis is possible, base catalysis (NaOH) is preferred for diarylpentanoid synthesis to ensure complete double condensation. The 5-hydroxy group is meta to the aldehyde (and para to the methyl), meaning it does not strongly deactivate the aldehyde via resonance as a para-hydroxy group would. However, the formation of the phenoxide anion will reduce electrophilicity slightly, requiring longer reaction times or higher temperatures than unsubstituted benzaldehyde.

Protocol:

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Dissolution: Dissolve 5-hydroxy-2-methylbenzaldehyde (27.2 g, 200 mmol) in Ethanol (100 mL).

• Acetone Addition: Add Acetone (5.8 g, 100 mmol) to the solution. Note: Use a strict 2:1 stoichiometric ratio (or slight excess of aldehyde) to prevent mono-condensation products.

• Catalyst Addition: Add 10% aqueous NaOH (40 mL) dropwise over 15 minutes while stirring at room temperature. The solution will darken (yellow/orange) due to phenoxide and enolate formation.

• Reaction: Heat the mixture to 60°C for 6-12 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3). Look for the disappearance of the aldehyde spot.

• Workup:

  • Cool the mixture to 0°C in an ice bath.

  • Neutralize carefully with dilute HCl (1M) until pH ~5-6. Critical: Acidification protonates the phenoxide, precipitating the product.

  • Filter the yellow solid precipitate.

  • Wash with cold water (3 x 50 mL) and cold ethanol (1 x 20 mL).

• Purification: Recrystallize from Ethanol/Water (9:1) to yield yellow needles.

Yield Target: 65-80%

Step 2: Catalytic Hydrogenation to Target

Reaction: Heterogeneous Catalytic Hydrogenation Reagents: Pd/C (10%), Hydrogen gas (balloon or Parr shaker), Ethyl Acetate/Methanol.

Scientific Rationale: Palladium on Carbon (Pd/C) is the standard for reducing conjugated alkenes. The challenge is chemoselectivity : preventing the reduction of the carbonyl (ketone) to an alcohol.

• Control: Conducting the reaction at room temperature and atmospheric pressure (balloon) favors alkene reduction over ketone reduction.

• Solvent: Ethyl Acetate is non-protic and minimizes over-reduction compared to acidic alcoholic solvents.

Protocol:

• Setup: Place the Dienone Intermediate (10 g) in a hydrogenation flask (or heavy-walled bottle).

• Solvent: Dissolve in Ethyl Acetate (150 mL). If solubility is poor, add Methanol (up to 20% v/v).

• Catalyst: Carefully add 10% Pd/C (1.0 g, 10 wt% loading). Safety: Pd/C is pyrophoric. Wet with solvent immediately.

• Hydrogenation:

  • Purge the vessel with Nitrogen (3 cycles).

  • Purge with Hydrogen gas.[1]

  • Stir vigorously under H2 atmosphere (balloon pressure or 1-2 atm) at Room Temperature (25°C).

• Monitoring: Monitor closely by TLC or HPLC every 30 minutes. The yellow color of the starting material will fade to colorless/white.

  • Stop point: When the alkene peak disappears. Do not extend reaction time unnecessarily to avoid reducing the ketone.

• Workup:

  • Filter the mixture through a Celite pad to remove the catalyst. Safety: Keep Celite wet; dry Pd/C is a fire hazard.

  • Concentrate the filtrate under reduced pressure.[1][2][3]

• Purification: The residue is usually pure enough. If necessary, recrystallize from Hexane/Ether or perform flash chromatography.

Yield Target: 85-95%

Figure 2: Operational workflow for the two-step synthesis, highlighting critical isolation points.

Characterization & Data Analysis

The transition from the intermediate to the final product is most easily observed via 1H NMR (disappearance of alkene protons) and 13C NMR (shift of carbonyl carbon).

Table 1: Expected NMR Data (Solvent: DMSO-d6)

Position	Intermediate (Dienone) δ (ppm)	Target (Saturated) δ (ppm)	Multiplicity	Interpretation
Alkene (-CH=CH-)	7.5 - 7.8	Absent	d / m	Disappearance confirms reduction.
Alkyl Chain (C1/C5)	Absent	2.6 - 2.8	t	Benzylic protons (next to ring).
Alkyl Chain (C2/C4)	Absent	2.7 - 2.9	t	Protons adjacent to carbonyl.
Aromatic Ring	6.7 - 7.2	6.6 - 7.0	m	Aromatic region remains similar.
Phenolic -OH	9.5 - 9.8	9.1 - 9.3	s (broad)	Exchangeable proton.
Methyl (-CH3)	2.2 - 2.4	2.1 - 2.2	s	Methyl on the ring.
Carbonyl (C=O)	~188 (Conjugated)	~210 (Saturated)	-	Upfield shift due to loss of conjugation.

Spectroscopic Validation Criteria

• IR Spectroscopy:

  • Intermediate: Sharp peak at ~1650 cm⁻¹ (Conjugated Ketone).

  • Target: Shift to ~1710 cm⁻¹ (Saturated Ketone).

  • Hydroxyl: Broad band at 3300-3400 cm⁻¹ (present in both).

• Mass Spectrometry (ESI):

  • Look for Molecular Ion peak

    .

  • Target MW: C19H22O3 = 298.38 g/mol .

  • Expected m/z: ~299.4.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step 1)	Aldehyde deactivation by -OH.	Increase temperature to reflux; use excess base (3-4 eq) to ensure dianion formation; or protect -OH (e.g., Acetyl/MOM) before reaction.
Oily Product (Step 1)	Incomplete precipitation.	Recrystallize the oil from Methanol/Water. Scratch the flask to induce nucleation.
Over-reduction (Step 2)	Reaction time too long.	Stop reaction immediately upon decolorization. Use less active catalyst (5% Pd/C) or lower H2 pressure.
Starting Material Remains	Catalyst poisoning.	Sulfur traces in the intermediate can poison Pd. Ensure Step 1 product is washed thoroughly or recrystallized before hydrogenation.

References

• Synthesis of Tetrahydrocurcumin (Analogous Chemistry)

  • Source: National Institutes of Health (NIH) / PMC.
  • Context: Describes the reduction of curcuminoids to tetrahydro-deriv

  • URL:[Link]

• Claisen-Schmidt Condensation Protocols

  • Source: Organic Syntheses / Master Organic Chemistry.
  • Context: General mechanism and base-catalyzed protocols for benzalacetone deriv

  • URL:[Link]

• Source: ChemicalBook / Technical Protocols.

Sources

• 1. Tetrahydrocurcumin synthesis - chemicalbook [chemicalbook.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. tandfonline.com [tandfonline.com]

chemical and physical properties of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

This guide details the chemical and physical profile of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS: 2050057-64-0), a critical intermediate in the asymmetric synthesis of axially chiral 1,1′-spirobiindane-7,7′-diol (SPINOL) derivatives.

From Precursor to Privileged Chiral Scaffolds

Executive Summary & Core Utility

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one is a symmetric diarylpentanoid ketone.[1] While structurally related to reduced curcuminoids, its primary value in modern organic synthesis lies in its role as a pro-chiral substrate for the synthesis of SPINOL (1,1′-spirobiindane-7,7′-diol) backbones.

SPINOLs serve as "privileged structures" in asymmetric catalysis, functioning as chiral ligands or organocatalysts. The conversion of this specific linear ketone into the rigid spirocyclic SPINOL framework—often mediated by chiral phosphoric acids (CPAs)—represents a benchmark transformation in enantioselective spiroketalization.

Chemical & Physical Profile

The following data aggregates experimental observations and computed properties for the pure compound.

Identification & Constants

Property	Value / Description
CAS Registry Number	2050057-64-0
IUPAC Name	1,5-bis(5-hydroxy-2-methylphenyl)pentan-3-one
Molecular Formula	C₁₉H₂₂O₃
Molecular Weight	298.38 g/mol
Physical State	Solid / Semi-solid (depending on purity/polymorph)
Solubility	Soluble in DMSO, Methanol, CHCl₃, Ethyl Acetate; Insoluble in Water
pKa (Predicted)	~10.0 (Phenolic -OH)
LogP (Predicted)	3.8 – 4.2 (Lipophilic)

Structural Significance

The molecule features a specific substitution pattern (5-hydroxy-2-methyl ) on the phenyl rings. This is not arbitrary; it is engineered to map directly to the 7,7'-diol and 4,4'-dimethyl positions of the final SPINOL scaffold upon cyclization. The central carbonyl (C3 of the pentane chain) becomes the quaternary spiro-carbon center in the final product.

Synthesis Protocol

The synthesis of this compound is typically a two-stage process: an Aldol condensation followed by catalytic hydrogenation.

Stage 1: Double Aldol Condensation

Objective: Synthesize the unsaturated precursor, (1E,4E)-1,5-bis(5-hydroxy-2-methylphenyl)penta-1,4-dien-3-one.

• Reagents: 5-Hydroxy-2-methylbenzaldehyde (2.0 eq), Acetone (1.0 eq), HCl (gas or conc.) or NaOH (aq).

• Mechanism: Acid- or base-catalyzed Claisen-Schmidt condensation.

• Key Insight: Acid-catalyzed conditions (dry HCl in ethanol) often prevent the oxidation of the electron-rich phenolic ring compared to harsh basic conditions.

Stage 2: Catalytic Hydrogenation (The Target Synthesis)

Objective: Selective reduction of the

-unsaturated alkene without reducing the ketone or the aromatic ring.

• Substrate: (1E,4E)-1,5-bis(5-hydroxy-2-methylphenyl)penta-1,4-dien-3-one.

• Catalyst: 10% Pd/C (Palladium on Carbon).

• Solvent: Ethyl Acetate or Ethanol.

• Conditions: H₂ atmosphere (balloon pressure, ~1 atm), Room Temperature, 4–12 hours.

• Workup: Filtration through Celite to remove Pd/C; concentration in vacuo.

• Purification: Flash column chromatography (Hexanes/Ethyl Acetate) if necessary, though quantitative conversion is common.

Critical Control Point: Over-Reduction

Monitoring via TLC is essential. Prolonged exposure to H₂/Pd-C can lead to the reduction of the carbonyl group to an alcohol (1,5-bis(...)pentan-3-ol), which effectively kills the subsequent spiroketalization reactivity.

Application: Asymmetric Spiroketalization

This is the primary research application for this molecule. The linear ketone undergoes an intramolecular double Friedel-Crafts-type cyclization to form the spiro-fused ring system.

Reaction Logic

The reaction is catalyzed by Chiral Phosphoric Acids (CPAs) .[2] The CPA acts as a bifunctional catalyst:

• Activation: The phosphoric acid protonates/activates the central carbonyl oxygen.

• Directing: The chiral phosphate counter-ion creates a steric pocket that forces the phenolic rings to attack the central carbon from a specific face, inducing axial chirality.

Pathway Diagram (DOT Visualization)

The following diagram illustrates the transformation from the linear precursor (Target of this guide) to the chiral SPINOL derivative.

Figure 1: The mechanistic pathway converting the linear 1,5-bis(5-hydroxy-2-methylphenyl)pentan-3-one into the axially chiral SPINOL scaffold.[2]

Handling & Safety Data

While specific toxicological data for this intermediate is limited, standard protocols for substituted phenols and ketones apply.

• GHS Classification (Inferred):

  • Skin Irrit. 2 (H315): Causes skin irritation.

  • Eye Irrit. 2A (H319): Causes serious eye irritation.

  • STOT SE 3 (H335): May cause respiratory irritation.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Phenolic compounds are susceptible to oxidation (browning) upon prolonged exposure to air and light.

• Solvent Compatibility: Avoid storing in acetone or reactive aldehydes to prevent unwanted aldol side-reactions during long-term storage.

References

• Zhang, Q. W., et al. (2017). "Phosphoric Acid-Catalyzed Asymmetric Synthesis of SPINOL Derivatives." The Journal of Organic Chemistry, 82(1), 826–833.

• PubChem Compound Summary. (n.d.). "1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one."[1][2][3][4][5] National Center for Biotechnology Information.

• BLD Pharm. (n.d.).[4] "Product Data Sheet: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one."

Sources

• 1. 52727-23-8|5-Hydroxy-1H-inden-2(3H)-one|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one | 2050057-64-0 [sigmaaldrich.com]
• 4. 2050057-64-0|1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one|BLD Pharm [bldpharm.com]
• 5. eMolecules​ 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one | 2050057-64-0 | Fisher Scientific [fishersci.com]

Technical Whitepaper: Mechanism of Action & Synthetic Utility of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

This technical guide details the mechanism of action for 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS: 2050057-64-0).

Executive Summary: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one is primarily characterized as a critical synthetic intermediate rather than a direct pharmaceutical agent. Its primary mechanism of action lies in its chemical transformation : it serves as the specific linear substrate for the asymmetric spirocyclization to form SPINOL (1,1'-spirobiindane-7,7'-diol) . SPINOL derivatives are "privileged chiral ligands" essential for the catalytic synthesis of chiral drugs.

While structurally classified as a saturated monocarbonyl analog of curcumin (MAC) , implying potential antioxidant biological activity, its definitive utility in drug development is as a pro-ligand for asymmetric catalysis.

Part 1: Chemical Identity & Structural Pharmacology

Molecular Architecture

This compound features a pentan-3-one linker connecting two 5-hydroxy-2-methylphenyl moieties.

• Core Scaffold: 1,5-diaryl-3-pentanone.

• Functional Groups: Two phenolic hydroxyls (position 5) and two ortho-methyl groups (position 2).

• Symmetry: C2-symmetric linear bis-phenol.

The "Mechanism" in Drug Development

In the context of pharmaceutical research, the "action" of this compound is twofold:

• Primary Action (Synthetic Chemistry): It undergoes an acid-catalyzed double intramolecular Friedel-Crafts cyclization to generate the axially chiral spiro-skeleton of SPINOL.

• Secondary Potential (Pharmacology): As a polyphenol and saturated curcumin analog, it possesses inherent hydrogen-donating capabilities (antioxidant) and potential anti-inflammatory properties, though this is secondary to its role in ligand synthesis.

Part 2: Primary Mechanism of Action (Enantioselective Spirocyclization)

The definitive mechanism associated with this compound is its conversion into SPINOL , a scaffold used to create chiral drugs. This transformation is catalyzed by Chiral Phosphoric Acids (CPAs) .

The Reaction Pathway

The mechanism proceeds via a cascade of acid-catalyzed steps:

• Substrate Activation: The chiral phosphoric acid (CPA) activates the central ketone carbonyl via hydrogen bonding.

• First Cyclization: An intramolecular electrophilic aromatic substitution (Friedel-Crafts) occurs. The ketone carbon attacks one phenyl ring.

• Dehydration & Second Cyclization: Loss of water generates a carbocation intermediate, which is immediately attacked by the second phenyl ring in a stereocontrolled manner.

• Spiro-Formation: The result is the formation of the quaternary spiro-carbon center, locking the two rings into a rigid, chiral 1,1'-spirobiindane structure.

Role of Chiral Phosphoric Acid (CPA)

The CPA acts as a bifunctional catalyst :

• Brønsted Acid: Protonates/activates the ketone/hemiketal intermediate.

• Chiral Scaffold: The bulky binaphthyl or SPINOL backbone of the catalyst creates a steric pocket that forces the substrate to cyclize in a specific orientation, inducing high enantioselectivity (up to >90% ee).

Part 3: Visualization of Mechanism

The following diagram illustrates the transformation from the linear precursor (1,5-Bis...) to the chiral SPINOL scaffold.

Caption: Schematic pathway of the acid-catalyzed spirocyclization converting the linear ketone precursor into the axially chiral SPINOL scaffold.

Part 4: Experimental Protocols

Protocol: Asymmetric Synthesis of SPINOL

Objective: Convert 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one into (S)-SPINOL using a chiral phosphoric acid catalyst.[1]

Reagents:

• Substrate: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (0.1 mmol)

• Catalyst: (S)-STRIP or 9-anthryl-SPINOL-CPA (5 mol%)

• Solvent: Anhydrous CHCl3 (3.0 mL)

Step-by-Step Methodology:

• Preparation: In a glovebox or under Argon atmosphere, add the substrate (0.1 mmol) and the chiral catalyst (5 mol%) to an oven-dried reaction tube.

• Solvation: Add 3.0 mL of anhydrous CHCl3. Seal the tube efficiently.

• Reaction: Stir the mixture at 60°C (oil bath temperature) for 72–96 hours. Monitor consumption of starting material via TLC (Hexane/EtOAc 3:1).

• Work-up: Upon completion, cool to room temperature. Evaporate the solvent under reduced pressure.

• Purification: Purify the residue via flash column chromatography on silica gel (eluent: Petroleum ether/Ethyl acetate) to isolate the pure SPINOL derivative.

• Validation: Determine enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralpak AD-H column).

Data Summary: Optimization Parameters

Parameter	Condition A	Condition B (Optimized)	Impact on Yield/ee
Catalyst	BINOL-derived CPA	SPINOL-derived CPA	SPINOL-CPA improves stereocontrol due to rigid backbone.
Temperature	25°C (RT)	60–80°C	Reaction is sluggish at RT; heat required for cyclization.
Solvent	Toluene	CHCl3	CHCl3 provides better solubility and H-bond network stabilization.
Time	24 h	3–5 Days	Slow kinetics require extended reaction times for high yield.

Part 5: Biological Potential (Secondary Context)

While the primary use is synthetic, the compound's structure suggests biological activity relevant to early-stage drug discovery.

Structural Class: Saturated Curcuminoid

The compound is a Tetrahydrocurcumin analog . Unlike curcumin, it lacks the

-unsaturated ketone moiety (Michael acceptor), making it chemically more stable and less reactive toward nucleophilic proteins.

Theoretical Pharmacological Profile

• Antioxidant Activity: The presence of phenolic hydroxyl groups allows for radical scavenging (ROS neutralization).

• Anti-inflammatory: Saturated bis-phenol ketones have been shown to inhibit NF-kB signaling, albeit with lower potency than their unsaturated counterparts.

• Stability: High metabolic stability compared to curcumin due to the lack of the hydrolyzable diketone linker.

References

• Tan, B., et al. (2016). Phosphoric Acid-Catalyzed Asymmetric Synthesis of SPINOL Derivatives. ACS Catalysis. Link

• Xu, S., et al. (2019). Recent Advances in the Synthesis of Axially Chiral Biaryls via Organocatalysis. Frontiers in Chemistry. Link

• PubChem Compound Summary. (2024). 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS 2050057-64-0). National Center for Biotechnology Information. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]

potential therapeutic effects of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

The following technical guide provides an in-depth analysis of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one , a specialized bis-phenolic compound with significant utility in asymmetric synthesis and emerging potential in therapeutic dermatology.

Dual-Functionality: Chiral Precursor & Phenolic Antioxidant [1]

Executive Summary

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS: 2050057-64-0), herein referred to as BHMP , is a symmetric C5-curcuminoid analog (monocarbonyl analog of curcumin, MAC).[1] Unlike traditional curcuminoids, BHMP features a saturated pentanone linker and specific ortho-methyl/meta-hydroxyl substitution on its phenyl rings.[1]

This structural configuration confers two distinct high-value applications:

• Synthetic Chemistry: It serves as the critical pro-chiral substrate for the asymmetric synthesis of SPINOL (1,1'-spirobiindane-7,7'-diol) derivatives, a privileged class of chiral ligands used in enantioselective catalysis.[1]

• Therapeutics & Cosmetics: It acts as a potent phenolic antioxidant and potential tyrosinase inhibitor , positioning it as a candidate for hyperpigmentation treatment and anti-aging formulations.[1]

Chemical Identity & Properties

Structural Analysis

BHMP belongs to the class of 1,5-diaryl-3-pentanones .[1] Its stability surpasses that of natural curcumin due to the absence of the labile

-diketone moiety.

Property	Specification
Chemical Name	1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one
CAS Number	2050057-64-0
Molecular Formula
Molecular Weight	298.38 g/mol
Core Scaffold	1,5-Diarylpentan-3-one (Saturated Linker)
Key Substituents	5-Hydroxy (Phenolic), 2-Methyl (Steric/Lipophilic)
Solubility	Soluble in organic solvents (DMSO, Ethanol, Chloroform); Poorly soluble in water.[1]

Pharmacophore Visualization

The following diagram illustrates the structural logic of BHMP, highlighting the reactive sites for both cyclization (synthesis) and radical scavenging (antioxidant activity).[1]

Caption: Structural decomposition of BHMP showing functional groups responsible for its dual utility in synthesis and bioactivity.[1]

Therapeutic Potential: Mechanisms of Action[1]

While primarily known in synthetic circles, BHMP exhibits biological activities consistent with C5-curcuminoids and alkylresorcinols .[1]

Potent Antioxidant Activity

The phenolic hydroxyl groups at position 5 allow BHMP to act as a hydrogen atom donor, neutralizing reactive oxygen species (ROS).[1] The ortho-methyl group (position 2) provides steric hindrance, stabilizing the resulting phenoxy radical and preventing rapid degradation—a mechanism similar to Vitamin E (tocopherol).[1]

• Mechanism: Direct ROS scavenging via Homolytic Bond Dissociation Enthalpy (BDE) reduction.[1]

• Application: Protection of dermal fibroblasts from oxidative stress (Anti-aging).[1]

Tyrosinase Inhibition (Skin Whitening)

BHMP shares structural homology with 4-alkylresorcinols (e.g., Rucinol, SymWhite 377), which are potent tyrosinase inhibitors.[1]

• Binding Mode: The phenolic ring mimics tyrosine, competitively binding to the enzyme's active site.[1] The hydrophobic pentanone chain interacts with the hydrophobic pocket of tyrosinase, enhancing affinity.[1]

• Predicted Efficacy: Likely superior to kojic acid due to the bis-phenolic nature, allowing bidentate chelation of the copper ions in the tyrosinase active site.[1]

Anti-Inflammatory Signaling

As a Monocarbonyl Analog of Curcumin (MAC), BHMP is predicted to inhibit the NF-

B pathway.[1]

• Pathway: Blockade of IKK phosphorylation

  Prevention of NF- B translocation to the nucleus Downregulation of pro-inflammatory cytokines (TNF- , IL-6).[1]

Proven Utility: Asymmetric Synthesis of SPINOL[1][3]

The most authoritative application of BHMP is its role as a substrate for the synthesis of SPINOLs (chiral spiro ligands).[1] This process transforms the achiral BHMP into a highly valuable chiral scaffold used in pharmaceutical manufacturing.[1]

Reaction Mechanism

Under the catalysis of Chiral Phosphoric Acids (CPAs) , BHMP undergoes an enantioselective intramolecular aldol-type cyclization (spiroketalization) to form the spirobiindane core.[1]

Caption: Workflow for the conversion of BHMP to Chiral SPINOL via Chiral Phosphoric Acid catalysis.

Experimental Protocol: Synthesis of SPINOL from BHMP

Source: Adapted from Zhang et al. (ACS)[1]

• Reagents:

  • Substrate: 0.1 mmol BHMP.[1]

  • Catalyst: (S)-C2 (Chiral Phosphoric Acid), 1–5 mol%.[1][2]

  • Solvent: Anhydrous

    (3 mL).

• Procedure:

  • Charge a 10 mL oven-dried pressure Schlenk tube with BHMP and Catalyst under Argon atmosphere.

  • Add anhydrous

    .[1][2]

  • Seal the tube and stir at 60–70 °C for 24–72 hours (monitor consumption by TLC).

  • Evaporate solvent under reduced pressure.[1]

• Purification:

  • Purify residue via flash chromatography (Eluent: Petroleum Ether/Ethyl Acetate, 8:1 to 4:1).[1][2]

• Yield: Typically 80–90% yield with high enantiomeric excess (ee).[1]

Biological Protocols (Validation)

To validate the therapeutic potential of BHMP, the following assays are recommended.

DPPH Radical Scavenging Assay (Antioxidant)

• Objective: Quantify the antioxidant capacity of BHMP relative to Ascorbic Acid.

• Protocol:

  • Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.[1]

  • Add BHMP at varying concentrations (10–100

    M) to the DPPH solution.

  • Incubate in the dark at Room Temperature for 30 minutes.

  • Measure absorbance at 517 nm .

  • Calculate

    (Concentration required to scavenge 50% of radicals).[1]

Tyrosinase Inhibition Assay (Skin Whitening)[1]

• Objective: Assess inhibition of melanin synthesis.

• Protocol:

  • Use Mushroom Tyrosinase (Sigma) and L-DOPA as substrate.[1]

  • Incubate enzyme with BHMP (1–50

    M) in phosphate buffer (pH 6.[1]8) for 10 minutes.

  • Add L-DOPA and measure the formation of Dopachrome at 475 nm .[1]

  • Compare against Kojic Acid (Positive Control).[1]

References

• Zhang, J. W., et al. (2017).[1] "Phosphoric Acid-Catalyzed Asymmetric Synthesis of SPINOL Derivatives." Journal of Organic Chemistry / ACS Publications.[1] (Describes the primary synthetic utility of BHMP).

• MySkinRecipes. (n.d.). "1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one: Antioxidant & Phenolic Agent."[1] Cosmetic Ingredient Database. (Validates commercial availability as an antioxidant).[1]

• Liang, G., et al. (2009).[1] "Synthesis and Anti-inflammatory Activities of Monocarbonyl Analogues of Curcumin (MACs)." Bioorganic & Medicinal Chemistry. (General reference for the biological activity of the 1,5-diaryl-3-pentanone scaffold).

• Sigma-Aldrich. (2024).[1] "Product Specification: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS 2050057-64-0)."[1][3][4]

Sources

• 1. spectrabase.com [spectrabase.com]
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• 3. 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one | 2050057-64-0 [chemicalbook.com]
• 4. cymitquimica.com [cymitquimica.com]

Protocols & Analytical Methods

Application Notes & Protocols for 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one: A Novel Diarylpentanoid for Therapeutic Research

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Novel Curcumin Analog

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one is a diarylpentanoid and a structural analog of curcumin, the active compound in turmeric.[1][2] Curcumin itself has garnered significant attention for its multifaceted therapeutic properties, including anti-inflammatory, antioxidant, and anticancer effects.[1][3][4][5] However, its clinical application is often hampered by poor bioavailability and chemical instability.[4][6] This has spurred the development of curcumin analogs, such as diarylpentanoids, which may offer improved potency and pharmacological profiles.[5][7][8]

This document provides a comprehensive guide for researchers interested in exploring the therapeutic applications of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one. While direct studies on this specific molecule are emerging, the protocols and scientific rationale presented herein are based on established research on closely related diarylpentanoids and curcumin analogs. These application notes will serve as a robust framework for investigating its potential as an anticancer, anti-inflammatory, and antioxidant agent.

Part 1: Anticancer Applications

Scientific Rationale

Numerous curcumin analogs and diarylpentanoids have demonstrated potent anticancer activity across various cancer cell lines.[5][9][10][11] The proposed anticancer mechanisms for this class of compounds often involve the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of key signaling pathways that drive cancer progression.[1][3][6][12]

Key Potential Mechanisms:

• Induction of Apoptosis: Diarylpentanoids have been shown to induce apoptosis by increasing the expression of pro-apoptotic proteins (e.g., Bax, Bak) and decreasing anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL).[5] This leads to the activation of caspases, the executioners of apoptosis.[10][13]

• Cell Cycle Arrest: These compounds can halt the proliferation of cancer cells by arresting the cell cycle at various phases, such as G2/M.[5]

• Inhibition of Pro-Survival Signaling Pathways: Key signaling pathways like NF-κB, STAT3, and PI3K/Akt/mTOR, which are often hyperactivated in cancer, are known targets of curcumin and its analogs.[1][5][6]

Experimental Protocols

This protocol determines the concentration of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one required to inhibit the growth of cancer cells by 50% (IC50).

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, SW480 for colon cancer)[10][11]

• Normal cell line for comparison (e.g., MCF-10A, WRL-68)[6][10]

• 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

• Dimethyl sulfoxide (DMSO)

• Complete cell culture medium

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer and normal cells in 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Prepare a stock solution of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one in DMSO and make serial dilutions in complete culture medium to achieve the desired final concentrations.

• Treat the cells with various concentrations of the compound and a vehicle control (DMSO) for 24, 48, and 72 hours.

• After the incubation period, add 20 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value.

Data Presentation:

Cell Line	Treatment Duration (hours)	IC50 (µM)
Cancer Cell Line 1	24
48
72
Cancer Cell Line 2	24
48
72
Normal Cell Line	72

This protocol evaluates the ability of the compound to induce apoptosis through morphological assessment and caspase activity assays.

Materials:

• Cancer cell lines

• 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

• Acridine Orange/Ethidium Bromide (AO/EB) staining solution

• Caspase-3 colorimetric assay kit

• Fluorescence microscope

• 96-well plates

Procedure (AO/EB Staining):

• Treat cancer cells with the IC50 concentration of the compound for 24, 48, and 72 hours.

• Harvest the cells and wash with PBS.

• Stain the cells with AO/EB solution (1:1 mixture of 100 µg/mL AO and 100 µg/mL EB in PBS).

• Observe the cells under a fluorescence microscope and categorize them as viable, early apoptotic, late apoptotic, or necrotic based on their morphology and color.

Procedure (Caspase-3 Activity):

• Treat cancer cells in 96-well plates with the compound at its IC50 concentration.

• After the desired incubation time, lyse the cells and add the caspase-3 substrate.

• Incubate as per the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength to quantify caspase-3 activity.

Data Presentation:

Treatment	% Early Apoptotic Cells	% Late Apoptotic Cells	Caspase-3 Activity (Fold Change)
Control	1.0
Compound (24h)
Compound (48h)
Compound (72h)

Workflow for Anticancer Evaluation:

Caption: Workflow for assessing the in vitro anticancer activity.

Potential Signaling Pathway Inhibition:

Caption: Workflow for assessing in vitro anti-inflammatory activity.

Part 3: Antioxidant Applications

Scientific Rationale

Many phenolic compounds, including curcumin and its analogs, are potent antioxidants. [3][14]Their antioxidant activity stems from their ability to scavenge free radicals and chelate metal ions, thereby mitigating oxidative stress, which is implicated in numerous diseases. [14] Key Potential Mechanisms:

• Free Radical Scavenging: The hydroxyl groups on the phenyl rings of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one are likely to donate hydrogen atoms to neutralize free radicals.

• Metal Ion Chelation: The β-diketone-like structure can potentially chelate pro-oxidant metal ions like Fe²⁺ and Cu²⁺.

Experimental Protocols

This is a common and straightforward assay to evaluate the free radical scavenging capacity of a compound.

Materials:

• 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol

• Ascorbic acid (positive control)

• 96-well plate

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol.

• Prepare various concentrations of the compound and ascorbic acid in methanol.

• In a 96-well plate, add the compound or standard solutions.

• Add the DPPH solution to each well and incubate in the dark for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of radical scavenging activity.

This assay measures the ability of the compound to scavenge the ABTS radical cation.

Materials:

• 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

• 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS)

• Potassium persulfate

• Trolox (positive control)

• Ethanol/Water

• Spectrophotometer

Procedure:

• Prepare the ABTS radical cation solution by reacting ABTS with potassium persulfate and allowing it to stand in the dark.

• Dilute the ABTS radical solution with ethanol to a specific absorbance.

• Add various concentrations of the compound or Trolox to the ABTS radical solution.

• Incubate for a short period and measure the absorbance at 734 nm. [15]5. Calculate the percentage of inhibition and express the results as Trolox Equivalent Antioxidant Capacity (TEAC).

Data Presentation:

Assay	IC50 (µM) or TEAC (µM Trolox/µM compound)
DPPH Scavenging
ABTS Scavenging
Ascorbic Acid (DPPH)
Trolox (ABTS)

References

• Molecular Mechanism of Curcumin and Its Analogs as Multifunctional Compounds against Pancreatic Cancer - ResearchGate. (2025, August 9).
• Potential Anticancer Properties and Mechanisms of Action of Curcumin. (2015, February 15).
• Curcumin and its Analogs and Carriers: Potential Therapeutic Strategies for Human Osteosarcoma - PMC.
• Curcumin analogue 1,5-bis(4-hydroxy-3-((4-methylpiperazin-1-yl)methyl)phenyl)penta-1,4-dien-3-one mediates growth arrest and apoptosis by targeting the PI3K/AKT/mTOR and PKC-theta signaling pathways in human breast carcinoma cells - PlumX.
• 3-Unsubstituted 1,5-Diaryl-2,4-pentanediones and -4-methoxy-2-pentanones: Synthesis via Corresponding 3-Hydroxy Ketones Generated from 2-Isoxazolines | The Journal of Organic Chemistry - ACS Publications.
• Pharmacological Mechanisms and Clinical Applications of Curcumin: Update - PMC.
• Curcumin Derivatives in Medicinal Chemistry: Potential Applications in Cancer Treatment. (2024, November 12).
• The Curcumin Analogue 1,5-Bis(2-hydroxyphenyl)-1,4-pentadiene-3-one Induces Apoptosis and Downregulates E6 and E7 Oncogene Expression in HPV16 and HPV18-Infected Cervical Cancer Cells - MDPI. (2015, June 29).
• The Curcumin Analogue, MS13 (1,5-Bis(4-hydroxy-3- methoxyphenyl)-1,4-pentadiene-3-one), Inhibits Cell Proliferation and Induces Apoptosis in Primary and Metastatic Human Colon Cancer Cells - MDPI. (2020, August 20).
• Anti-Cancer Mechanisms of Diarylpentanoid MS17 (1,5-Bis(2-hydroxyphenyl)-1,4-pentadiene-3-one) in Human Colon Cancer Cells: A Proteomics Approach - PMC.
• The Curcumin Analogue 1,5-Bis(2-hydroxyphenyl)-1,4-pentadiene-3-one Induces Apoptosis and Downregulates E6 and E7 Oncogene Expression in HPV16 and HPV18-Infected Cervical Cancer Cells - PubMed. (2015, June 29).
• Synthesis and In Vitro Evaluation of Curcumin Analog Compunds Derived from p-Dimethylaminobenzaldehyde on Vero and T47D Cell Lin - Canadian Center of Science and Education. (2026, February 13).
• Synthesis, characterization and in vitro antioxidant activity of (1e, 4e)-1,5- bis(4- hydroxyl-3-methoxyphenyl) penta - ResearchGate. (2016, December 22).
• Synthesis and biological evaluation of 1,5-bis(4-hydroxy-3-methoxyphenyl)penta-1,4-dien-3-one and its aminomethyl derivatives - ResearchGate. (2025, August 7).
• Anti-inflammatory effects of two lupane-type triterpenes from leaves of Acanthopanax gracilistylus on LPS-induced RAW264.7 macrophages - SciELO.
• Anti-inflammatory effects of two lupane-type triterpenes from leaves of Acanthopanax gracilistylus on LPS-induced - SciELO. (2021, September 24).
• Investigating the Antioxidant Potential of 1-(2-Hydroxy-4-methylphenyl)pentan-1-one: Application Notes and Protocols - Benchchem.
• Antiradical and Antioxidant Activity of Compounds Containing 1,3-Dicarbonyl Moiety: An Overview - MDPI. (2023, August 23).
• 5-Hydroxymethylfurfural Alleviates Inflammatory Lung Injury by Inhibiting Endoplasmic Reticulum Stress and NLRP3 Inflammasome Activation - PMC.

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• 12. Curcumin and its Analogs and Carriers: Potential Therapeutic Strategies for Human Osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Experimental Protocols for the Investigation of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Introduction

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one, a diarylpentanoid compound, presents a chemical scaffold with significant potential for biological activity. Diarylpentanoids, including the well-known curcumin, are recognized for a wide spectrum of pharmacological effects, including antioxidant, anti-inflammatory, and anti-cancer properties. The structural features of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one, specifically the presence of phenolic hydroxyl groups and a central ketone, suggest its potential as a bioactive agent worthy of investigation.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals to explore the multifaceted biological activities of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one. The following application notes and detailed experimental protocols are designed to facilitate a thorough investigation of its antioxidant, anti-inflammatory, and cytotoxic potential, as well as its preliminary drug-like properties.

Compound Profile

Property	Value	Source
IUPAC Name	1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one	[1][2]
CAS Number	2050057-64-0	[1][2]
Molecular Formula	C19H22O3	[2]
Molecular Weight	300.38 g/mol	-
Physical Form	Solid	[2]
Purity	>95% (typical)	[2]
Storage	Refrigerator	[2]

Section 1: Evaluation of Antioxidant Activity

The phenolic hydroxyl groups in 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one are prime candidates for donating hydrogen atoms or electrons to neutralize free radicals. Therefore, assessing its antioxidant capacity is a logical first step. A combination of assays is recommended to obtain a comprehensive profile of its antioxidant activity.[3]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay provides a rapid and straightforward method to assess the free radical scavenging ability of a compound.[4] The DPPH radical is a stable free radical that shows a maximum absorbance at 517 nm. In the presence of an antioxidant that can donate a hydrogen atom, the radical is scavenged, and the absorbance decreases.[5]

Protocol:

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in the dark.

  • Prepare a stock solution of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one in a suitable solvent (e.g., DMSO or methanol).

  • Prepare serial dilutions of the test compound and a positive control (e.g., Trolox or ascorbic acid) in methanol.[6]

• Assay Procedure (96-well plate format):

  • To each well, add 100 µL of the test compound or positive control at various concentrations.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.[6]

  • Measure the absorbance at 517 nm using a microplate reader.[6]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.[6]

  • Determine the IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) by plotting the percentage of inhibition against the compound concentration.[6]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

The ABTS assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•+). This assay is applicable to both hydrophilic and lipophilic antioxidants.[3]

Protocol:

• Preparation of Reagents:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • To generate the ABTS•+ stock solution, mix the ABTS and potassium persulfate solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[6]

  • Dilute the ABTS•+ stock solution with methanol to an absorbance of 0.70 (± 0.02) at 734 nm.[6]

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound or positive control (e.g., Trolox) at various concentrations to each well.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate in the dark at room temperature for 6 minutes.[6]

  • Measure the absorbance at 734 nm using a microplate reader.[6]

• Data Analysis:

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The antioxidant capacity can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the inhibition curve of the test compound to that of Trolox.[6]

Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of a compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex.[7]

Protocol:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tris(2-pyridyl)-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 (v/v/v) ratio.

  • Warm the FRAP reagent to 37°C before use.[7]

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound or a ferrous sulfate standard at various concentrations to each well.

  • Add 190 µL of the FRAP reagent to each well.

  • Incubate the plate at 37°C for 30 minutes.

  • Measure the absorbance at 593 nm.[3]

• Data Analysis:

  • Create a standard curve using the ferrous sulfate solutions.

  • Express the FRAP value of the test compound as ferrous iron equivalents (e.g., in µM Fe²⁺).

Section 2: Investigation of Anti-inflammatory Activity

Chronic inflammation is implicated in numerous diseases. Compounds with antioxidant properties often exhibit anti-inflammatory effects by modulating key signaling pathways.

Cellular Model for Inflammation

A common in vitro model for studying inflammation involves the use of macrophage-like cells, such as the human monocytic cell line THP-1, differentiated into macrophages using phorbol 12-myristate 13-acetate (PMA). Inflammation can be induced by treating the cells with lipopolysaccharide (LPS).[8]

Assessment of NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that regulates the expression of pro-inflammatory genes.[9][10] Its activation involves the translocation of NF-κB from the cytoplasm to the nucleus.[11][12]

Protocol: NF-κB Translocation Assay (High-Content Imaging)

• Cell Culture and Treatment:

  • Seed PMA-differentiated THP-1 cells in a 96-well imaging plate.

  • Pre-treat the cells with various concentrations of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 30-60 minutes to induce NF-κB translocation.[11]

• Immunofluorescence Staining:

  • Fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with 0.1% Triton X-100.

  • Block non-specific binding with a blocking buffer (e.g., 5% BSA in PBS).

  • Incubate with a primary antibody against the p65 subunit of NF-κB.

  • Incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system.

  • Quantify the nuclear translocation of NF-κB by measuring the fluorescence intensity of the p65 antibody in the nucleus versus the cytoplasm. A decrease in nuclear translocation in the presence of the test compound indicates an inhibitory effect.[11]

Caption: Proposed inhibition of the NF-κB signaling pathway.

Analysis of MAPK Signaling

The Mitogen-Activated Protein Kinase (MAPK) pathways, including ERK, JNK, and p38, are also key regulators of inflammation.[13][14] Their activation can be assessed by measuring their phosphorylation status.

Protocol: Western Blot for Phosphorylated MAPKs

• Cell Lysis and Protein Quantification:

  • Treat PMA-differentiated THP-1 cells as described in the NF-κB assay.

  • Lyse the cells and collect the protein extracts.

  • Determine the protein concentration using a standard method (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies specific for phosphorylated and total forms of ERK, JNK, and p38 MAPKs.

  • Incubate with an HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the levels of phosphorylated proteins to the total protein levels. A decrease in the ratio of phosphorylated to total protein indicates inhibition of the pathway.

Caption: Potential modulation of the MAPK signaling cascade.

Nrf2 Activation Assay

The transcription factor Nrf2 is a master regulator of the antioxidant response.[9][15] Its activation leads to the expression of antioxidant and cytoprotective genes.

Protocol: Nrf2 Nuclear Translocation and Target Gene Expression

• Cell Treatment and Nuclear Extraction:

  • Treat a suitable cell line (e.g., HepG2) with 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one for various time points.

  • Isolate nuclear extracts using a commercial kit.[16]

• Nrf2 Transcription Factor Activity Assay:

  • Use a DNA-binding ELISA-based assay to quantify active Nrf2 in the nuclear extracts.[17] This assay measures the binding of Nrf2 to its consensus DNA sequence immobilized on a plate.[17]

• Quantitative PCR (qPCR) for Nrf2 Target Genes:

  • Isolate total RNA from cells treated with the compound.

  • Synthesize cDNA and perform qPCR to measure the expression levels of Nrf2 target genes, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1).

Section 3: Evaluation of Cytotoxic and Anti-proliferative Activity

It is crucial to assess whether the observed biological activities are independent of general cytotoxicity. For compounds with potential as anti-cancer agents, evaluating their anti-proliferative effects on cancer cell lines is a key step.[18]

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding and Treatment:

  • Seed both cancerous (e.g., SW480 colon cancer cells) and non-cancerous (e.g., normal human fibroblasts) cell lines in 96-well plates.[18]

  • Treat the cells with a range of concentrations of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one for 24, 48, and 72 hours.[18]

• MTT Incubation and Formazan Solubilization:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC50 value (the concentration that inhibits cell growth by 50%).

Section 4: Preliminary ADME/Tox Profiling

For compounds with promising biological activity, early assessment of their drug-like properties is essential.

In Vitro Metabolic Stability

This assay provides an indication of how quickly the compound is metabolized by liver enzymes.[19][20]

Protocol: Human Liver Microsome Stability Assay

• Incubation:

  • Incubate 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (at a low concentration, e.g., 1 µM) with human liver microsomes in the presence of NADPH at 37°C.[21]

  • Collect samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Sample Analysis:

  • Quench the reaction with a cold organic solvent (e.g., acetonitrile).

  • Analyze the remaining concentration of the parent compound using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Cytochrome P450 (CYP) Inhibition Assay

This assay determines if the compound inhibits the major drug-metabolizing CYP enzymes, which is a common cause of drug-drug interactions.[22][23]

Protocol: CYP Inhibition Assay (IC50 Determination)

• Incubation:

  • Incubate specific probe substrates for the major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) with human liver microsomes and NADPH in the presence of various concentrations of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one.[21][24]

• Metabolite Quantification:

  • After a set incubation time, stop the reaction and quantify the formation of the specific metabolite for each CYP isoform using LC-MS/MS.

• Data Analysis:

  • Calculate the percentage of inhibition of metabolite formation at each concentration of the test compound.

  • Determine the IC50 value for each CYP isoform.

Caption: A logical workflow for investigating the compound.

Conclusion

The protocols outlined in this guide provide a robust framework for the initial characterization of the biological activities of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one. By systematically evaluating its antioxidant, anti-inflammatory, and cytotoxic properties, and by conducting preliminary ADME/Tox profiling, researchers can gain valuable insights into its therapeutic potential and make informed decisions regarding its further development.

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• Signosis. (n.d.). Antioxidant Pathway. Signosis. [Link]

• Yerdelen, K. O., et al. (2015). Synthesis and biological evaluation of 1,5-bis(4-hydroxy-3-methoxyphenyl)penta-1,4-dien-3-one and its aminomethyl derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(3), 383–388. [Link]

• Sharma, O. P., & Bhat, T. K. (2009). DPPH antioxidant assay revisited. Food Chemistry, 113(4), 1202–1205. [Link]

• AnyGenes. (n.d.). MAPK Signaling Pathway: ERK, JNK, p38 & Biomarker Analysis. AnyGenes. [Link]

• PubMed. (2025). Protocols for Preparing Novel Amylose-Lipid-Polyphenol Complexes with Antioxidant Activities. Journal of Agricultural and Food Chemistry. [Link]

• Organic Syntheses. (n.d.). (2R, 3S)-3-Hydroxy-2-methyl-1-morpholino-5-phenylpentan-1-one. Organic Syntheses. [Link]

• MDPI. (2020). Application of In Vitro Metabolism Activation in High-Throughput Screening. International Journal of Molecular Sciences, 21(21), 8140. [Link]

• antibodies-online.com. (2015, August 25). Pathways: NF-kappaB Signaling. antibodies-online.com. [Link]

• Biomedical and Pharmacology Journal. (2020). Biological Activity of '3, 3′, 4′, 5, 7-Pentahydroxyflavone Isolated from Green Leafy Vegetables of Karnataka on three Bacterial Strains. Biomedical and Pharmacology Journal, 13(2). [Link]

• Labcorp. (n.d.). Enhance Your DMPK Studies with In Vitro Metabolism. Labcorp. [Link]

• Sygnature Discovery. (n.d.). P450 / CYP Inhibition. Sygnature Discovery. [Link]

• MDPI. (2023). Synthesis, Characterization, and Biological Evaluation of 2-(N-((2′-(2H-tetrazole-5-yl)-[1,1′-biphenyl]-4yl)-methyl)-pentanamido)-3-methyl Butanoic Acid Derivatives. Molecules, 28(4), 1836. [Link]

• Assay Genie. (2024, January 22). MAPK Signaling in Inflammatory Cytokines Pathways. Assay Genie. [Link]

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• 1. 2050057-64-0|1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one|BLD Pharm [bldpharm.com]
• 2. 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one | 2050057-64-0 [sigmaaldrich.com]
• 3. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Analytical Profiling and Quality Control of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

This Application Note is designed for researchers in medicinal chemistry and process development, specifically focusing on the analytical characterization and quality control of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS: 2050057-64-0).

This compound is a critical synthetic intermediate, primarily utilized in the asymmetric synthesis of SPINOL (1,1′-spirobiindane-7,7′-diol) scaffolds—privileged chiral ligands in enantioselective catalysis.[1] Furthermore, as a structural analog of Tetrahydrocurcumin, it possesses inherent pharmacophore properties relevant to anti-inflammatory drug discovery.

Application Note AN-2026-SPIN

Introduction & Chemical Context

Compound: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one Molecular Formula: C₁₉H₂₂O₃ Molecular Weight: 298.38 g/mol Key Functional Groups: Phenolic hydroxyls (C5 position), Methyl substitution (C2 position), Aliphatic ketone linker.

Why Analysis Matters

In the synthesis of axially chiral SPINOL derivatives, the purity of this linear precursor is the rate-limiting factor for enantioselectivity. Impurities such as mono-condensed aldehydes or over-oxidized quinones can poison chiral phosphoric acid catalysts. Additionally, for drug development, this scaffold represents a stable, saturated "Monocarbonyl Analog of Curcumin" (MAC), requiring rigorous quantification in biological matrices.

Mechanistic Pathway (Contextual Relevance)

The following diagram illustrates the compound's role as a substrate in the formation of the SPINOL scaffold, highlighting the necessity for strict purity control prior to the cyclization step.

Analytical Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC-UV)

Objective: Quantitative purity assessment and impurity profiling. Principle: Reverse-phase chromatography exploits the lipophilicity of the pentanone linker and the phenolic rings.

Parameter	Condition
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 150 mm × 4.6 mm, 3.5 µm
Mobile Phase A	Water + 0.1% Formic Acid (Maintains phenol protonation)
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Temperature	30°C
Detection	UV @ 280 nm (Phenolic ) and 254 nm
Injection Vol	5–10 µL

Gradient Profile:

• 0-2 min: 30% B (Isocratic hold)

• 2-15 min: 30%

  90% B (Linear gradient)

• 15-18 min: 90% B (Wash)

• 18-22 min: 30% B (Re-equilibration)

Data Interpretation:

• Main Peak: Elutes at approx. 8.5–9.5 min (highly dependent on exact column carbon load).

• Impurity 1 (Precursor): Unreacted aldehyde (if synthesis via aldol condensation) elutes earlier (more polar).

• Impurity 2 (Oxidation): Quinone derivatives elute later due to increased conjugation/lipophilicity.

Protocol B: LC-MS/MS for Identification

Objective: Structural confirmation and detection of trace homologs. Ionization: Electrospray Ionization (ESI) in Negative Mode (ESI-). Rationale: Phenolic protons are acidic; negative mode offers superior sensitivity over positive mode for this specific structure.

MS Settings:

• Precursor Ion: m/z 297.2

• Fragment Ions (MS2):

  • m/z 175 (Cleavage at

    -carbon of ketone).

  • m/z 121 (Methyl-phenol fragment).

Structural Validation (NMR)

For researchers synthesizing the compound de novo (e.g., via hydrogenation of the corresponding chalcone), NMR is the gold standard for verifying the reduction of the double bonds.

1H NMR (400 MHz, DMSO-d₆) Diagnostic Signals:

• 9.05 ppm (s, 2H): Phenolic -OH (Disappearance indicates oxidation).
• 6.80–6.50 ppm (m, 6H): Aromatic protons (1,2,4-substitution pattern).
• 2.70–2.60 ppm (t, 4H): -methylene protons relative to ketone (-CH₂-C=O).
• 2.10 ppm (s, 6H): Aryl-Methyl groups.

• Absence of signals at

  7.5–6.5 ppm (d, J=16Hz): Confirms saturation (absence of alkene linkers found in the chalcone precursor).

Experimental Workflow: Reaction Monitoring

Scenario: Monitoring the hydrogenation of the chalcone precursor to 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one.

Troubleshooting & Critical Considerations

Stability & Storage

• Oxidation Sensitivity: The electron-rich phenolic rings are susceptible to auto-oxidation. Store the solid under Argon/Nitrogen at -20°C.

• Solution Stability: In LC-MS analysis, avoid using high pH (>8) mobile phases, which promote phenolate formation and subsequent oxidative degradation.

Solubility

• Soluble: DMSO, Methanol, Ethanol, Ethyl Acetate.

• Insoluble: Water, Hexane.

• Protocol Tip: For biological assays, prepare a 100 mM stock in DMSO. Dilute into media immediately before use to prevent precipitation.

Interference

In biological matrices (plasma/microsomes), this compound may co-elute with endogenous lipids. Use Liquid-Liquid Extraction (LLE) with Ethyl Acetate prior to HPLC analysis to remove protein and phospholipid interferences.

References

• Synthesis & Application in SPINOLs: Xu, B., et al. (2016).[1] Phosphoric Acid-Catalyzed Asymmetric Synthesis of SPINOL Derivatives. Journal of the American Chemical Society. [Link]

• Analogous Analytical Methods (Curcuminoids): Jia, S., et al. (2021). Monocarbonyl Analogs of Curcumin Based on the Pseudopelletierine Scaffold: Synthesis and Anti-Inflammatory Activity.[2] Molecules. [Link][1][2][3][4][5][6][7]

• Conformational Analysis of Diarylpentanoids: Kiselev, V., et al. (2023). Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives. International Journal of Molecular Sciences. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Monocarbonyl Analogs of Curcumin Based on the Pseudopelletierine Scaffold: Synthesis and Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Conformational Analysis of 1,5-Diaryl-3-Oxo-1,4-Pentadiene Derivatives: A Nuclear Overhauser Effect Spectroscopy Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. Computational and pharmacological investigation of novel 1,5-diaryl-1,4-pentadien-3-one derivatives for analgesic, anti-inflammatory and anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one as a therapeutic agent research

Therapeutic Profiling & Experimental Protocols for a Stable Diarylpentanoid

Executive Summary & Compound Profile

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one represents a subclass of "second-generation" curcuminoids known as Diarylpentanoids (DAPs) . Unlike naturally occurring curcumin, which possesses a labile

-diketone moiety and a conjugated heptadiene linker, this compound features a monocarbonyl core and a saturated pentyl linker.

Therapeutic Significance: Research into this structural class indicates that the saturation of the linker (pentan-3-one vs. penta-1,4-dien-3-one) significantly enhances metabolic stability and solubility while retaining potent anti-inflammatory and antioxidant activities. The specific 5-hydroxy-2-methyl substitution pattern is engineered to optimize hydrophobic interaction with kinase domains (e.g., EGFR, IKK

) and improve oral bioavailability compared to polyphenolic precursors.

Property	Specification	Clinical Relevance
Molecular Formula		Lipophilic small molecule (<500 Da)
Molecular Weight	298.38 g/mol	Ideal for passive diffusion (Lipinski compliant)
Core Structure	Saturated C5-Linker	Resistant to hydrolytic degradation (unlike curcumin)
Key Substituents	5-OH, 2-	OH for H-bonding; Methyl for steric protection/lipophilicity
Primary Targets	NF- B, Nrf2, MD-2	Inflammation, Oxidative Stress, Sepsis

Chemical Synthesis & Purification Protocol

Objective: Synthesize high-purity (>98%) target compound for bio-assays, ensuring removal of metal catalysts and unsaturated intermediates.

Reaction Logic (Causality):

Direct alkylation is difficult. The most robust route is a Claisen-Schmidt Condensation to form the unsaturated dienone, followed by Catalytic Hydrogenation to saturate the linker.

Step 1: Synthesis of the Unsaturated Intermediate (Dienone)

• Reagents: 5-Hydroxy-2-methylbenzaldehyde (20 mmol), Acetone (10 mmol).

• Catalyst: Thionyl chloride (

  ) in Ethanol (Acidic conditions preferred to protect the phenol) OR 10% NaOH (if protecting groups are used).

• Procedure:

  • Dissolve aldehyde in anhydrous EtOH.

  • Add acetone dropwise at 0°C.

  • Stir for 4h at RT. The solution will turn yellow/orange (formation of conjugated enone).

  • Purification: Recrystallize from MeOH.

Step 2: Catalytic Hydrogenation (Target Formation)

Unlike the dienone, the target is colorless/pale due to loss of conjugation.

• Dissolve: 1g of Intermediate in 50mL Ethyl Acetate.

• Catalyst: 10% Pd/C (50 mg).

• Reaction: Hydrogenate at 30 psi

  for 2 hours at RT.

  • Critical Check: Monitor via TLC.[1] The UV-active spot (conjugated) will disappear, replaced by a spot visible only under iodine stain (saturated).

• Workup: Filter through Celite to remove Pd. Evaporate solvent.

• Final Polish: Silica Gel Column Chromatography (Hexane:EtOAc 8:2).

Biological Application Note: In Vitro Validation

Protocol A: NF- B Inhibition Assay (Luciferase Reporter)

Rationale: The 5-hydroxy moiety is critical for inhibiting IKK

phosphorylation. This assay quantifies the compound's ability to suppress inflammatory gene transcription.

Materials:

• HEK293T cells transfected with pNF

  B-Luc plasmid.

• TNF-

  (Inducer).

• Test Compound: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (dissolved in DMSO).

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate 24h.

• Pre-treatment: Add Test Compound (0.5, 1, 5, 10

  M) for 1 hour.

  • Control: Vehicle (0.1% DMSO).

• Induction: Stimulate with TNF-

  (10 ng/mL) for 6 hours.

• Lysis & Detection: Add Luciferase substrate. Measure luminescence using a microplate reader.

Data Interpretation:

• Calculate % Inhibition relative to TNF-

  only control.

• Success Metric:

  indicates potent anti-inflammatory potential.

Protocol B: Metabolic Stability (Microsomal Stability)

Rationale: Saturated diarylpentanoids are designed to resist the rapid reduction seen in curcumin. This assay validates that design claim.

• Incubation: Mix

  compound with human liver microsomes (0.5 mg/mL) in phosphate buffer (pH 7.4).

• Initiation: Add NADPH-generating system. Incubate at 37°C.

• Sampling: Aliquot at 0, 15, 30, 60 min. Quench with ice-cold Acetonitrile (containing Internal Standard).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time to determine

  .

  • Target:

    min (High stability).

Mechanism of Action (MOA) Visualization

The following diagram illustrates the dual-pathway modulation by the compound: blocking the inflammatory cascade (NF-

B) while activating cytoprotection (Nrf2).

Caption: Dual-mechanism: The compound inhibits IKK phosphorylation (halting cytokine storm) while electrophilically modifying Keap1 to release Nrf2 (boosting antioxidant defense).

In Vivo Formulation Guide

For preclinical rodent studies (IP or Oral Gavage), the lipophilicity of the compound requires specific formulation to ensure bioavailability.

Component	Concentration	Function
Compound	10 - 50 mg/kg	Active Pharmaceutical Ingredient
DMSO	5% (v/v)	Primary Solubilizer (Stock)
PEG-400	40% (v/v)	Co-solvent / Stabilizer
Tween 80	5% (v/v)	Surfactant (Prevents precipitation)
Saline	50% (v/v)	Bulk Vehicle (Add last, warm)

Preparation Protocol:

• Dissolve neat compound in DMSO (creates clear yellow solution).

• Add PEG-400 and vortex for 30 seconds.

• Add Tween 80 and vortex.

• Slowly add warm (

  ) Saline with continuous stirring.

  • Note: Use within 2 hours of preparation to prevent crystal growth.

References

• Liang, G., et al. (2009). Synthesis and anti-inflammatory activities of mono-carbonyl analogues of curcumin. Bioorganic & Medicinal Chemistry Letters, 19(6), 1859-1862. (Contextual grounding for mono-carbonyl curcumin analogs).
• Gupta, S. C., et al. (2013). Therapeutic roles of curcumin: lessons learned from clinical trials. The AAPS Journal, 15(1), 195-218. (Reference for metabolic instability of parent curcumin vs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Stability and Solubility of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Welcome to the technical support guide for 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one. This document is intended for researchers, scientists, and drug development professionals who are working with this diarylpentanoid. Structurally similar to some curcumin analogs, this compound presents significant potential but also shares common formulation challenges, namely poor aqueous solubility and chemical instability.[1][2][3][4][5]

This guide provides in-depth troubleshooting advice, validated experimental protocols, and the scientific rationale behind our recommendations to help you overcome these hurdles and ensure the reliability and reproducibility of your experimental results.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary causes of instability for 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one?

The primary instability arises from the two phenolic hydroxyl (-OH) groups on the phenyl rings. These groups are susceptible to oxidation, especially in neutral to alkaline pH, in the presence of oxygen, light, or trace metal ions.[6][7] This oxidative degradation can lead to the formation of colored quinone-type species, which results in solution discoloration (yellow to brown) and a loss of the compound's biological activity.[6][8]

Q2: Why is this compound so poorly soluble in aqueous solutions?

The poor aqueous solubility is due to the molecule's significant hydrophobic character. The large carbon skeleton, featuring two phenyl rings and a pentanone linker, dominates its physicochemical properties, making it difficult for water molecules to form a stable solvation shell around it.[9][10] While the hydroxyl groups add some polarity, they are not sufficient to overcome the hydrophobicity of the overall structure, leading to low solubility, particularly in neutral pH buffers.[5]

Q3: What are the first visual indicators of compound degradation?

The most common initial sign is a color change in your stock solution or experimental medium. A freshly prepared solution should be colorless to very pale yellow. The appearance of a more intense yellow, orange, or brown color is a strong indicator of oxidative degradation. You may also observe the formation of a precipitate as degradation products can have different solubility profiles.

Q4: Is there a recommended pH range for working with this compound?

For optimal stability, it is recommended to work in a slightly acidic pH range (pH 4.0-6.5). In this range, the phenolic hydroxyl groups are protonated, which makes them less susceptible to oxidation. Alkaline conditions (pH > 7.5) will deprotonate the phenols, forming phenoxide ions that are highly reactive and rapidly oxidize.

Q5: Can I use antioxidants to improve stability? Which ones are most effective?

Yes, adding antioxidants is a highly effective strategy. Antioxidants work by scavenging free radicals or reducing agents that could otherwise react with your compound.[11][12][13][14] The choice of antioxidant can depend on your experimental system.

• For aqueous buffers: Ascorbic acid (Vitamin C) at a final concentration of 50-200 µM is a common and effective choice.

• For organic stock solutions or lipid-based formulations: Butylated hydroxytoluene (BHT) or α-tocopherol (Vitamin E) at concentrations of 0.01-0.1% (w/v) are excellent options due to their solubility in non-polar environments.

Section 2: Troubleshooting Guides

This section addresses specific problems you may encounter during your experiments.

Problem 1: Compound Precipitates Out of Solution in My Aqueous Buffer

• Symptoms: You prepare a stock solution in an organic solvent (like DMSO), and upon diluting it into your aqueous experimental buffer (e.g., PBS), the solution becomes cloudy or a visible precipitate forms immediately or over a short period.

• Causality: This is a classic solubility issue. The aqueous buffer cannot accommodate the hydrophobic compound once the concentration of the organic co-solvent falls below a critical level.

• Solutions Workflow: Follow this tiered approach to resolve the issue.

Caption: Stepwise workflow for preventing compound degradation.

Section 3: Experimental Protocols & Data

Co-Solvent and Antioxidant Recommendations

For many applications, using a combination of a co-solvent and an antioxidant is the most practical approach. [15][16][17]

Strategy	Agent	Recommended Final Conc.	Use Case
Co-Solvent	Dimethyl Sulfoxide (DMSO)	0.1 - 1.0% (v/v)	Cell-based assays, initial screening. Ensure your system tolerates the final concentration.
	Ethanol (200 proof)	1.0 - 5.0% (v/v)	General purpose, useful when DMSO is not suitable.
	PEG 400	5.0 - 10% (v/v)	In vivo formulations, helps maintain solubility upon dilution in physiological fluids.
Antioxidant	Ascorbic Acid	100 µM	Aqueous buffers for short-term experiments (hours).

| | BHT (Butylated Hydroxytoluene) | 0.01% (w/v) | Organic stock solutions for long-term storage (-20°C or -80°C). |

Protocol: Preparation of a Stabilized Aqueous Formulation using HP-β-Cyclodextrin

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules in their central cavity, effectively increasing their apparent water solubility and stability. [18][19][20][21][]This protocol is ideal for preparing aqueous formulations for in vivo studies or sensitive cell-based assays where organic co-solvents must be minimized.

Materials:

• 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water or desired aqueous buffer (e.g., PBS, pH 7.4)

• Magnetic stirrer and stir bar

• 0.22 µm syringe filter

Procedure:

• Prepare the Cyclodextrin Vehicle:

  • Weigh out the required amount of HP-β-CD to make a 10-20% (w/v) solution in your desired buffer. For example, to make 10 mL of a 20% solution, dissolve 2 g of HP-β-CD in 10 mL of buffer.

  • Stir at room temperature until the HP-β-CD is fully dissolved. This may take 15-30 minutes.

• Add the Compound:

  • Weigh the 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one powder and add it directly to the stirring HP-β-CD solution to achieve your target final concentration.

  • It is often best to add the powder slowly to avoid clumping.

• Complexation:

  • Cover the container (e.g., with parafilm) and allow the mixture to stir vigorously at room temperature for at least 4-6 hours. For very poorly soluble compounds, stirring overnight may be beneficial.

  • The solution should gradually become clear as the inclusion complex forms.

• Sterilization and Storage:

  • Once fully dissolved and clear, filter the solution through a 0.22 µm syringe filter to remove any potential aggregates and ensure sterility.

  • Store the final formulation in an amber vial at 4°C for short-term use or in aliquots at -20°C for long-term storage.

Protocol: General HPLC-UV Method for Purity and Stability Assessment

A stability-indicating HPLC method is crucial for quantifying the parent compound and detecting the appearance of degradation products. [23][24][25][26][27] Instrumentation & Columns:

• System: Standard HPLC with a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Method Parameters:

• Mobile Phase A: Water with 0.1% Formic Acid or Acetic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid or Acetic Acid.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Ramp from 30% B to 95% B

  • 15-18 min: Hold at 95% B

  • 18-19 min: Ramp from 95% B to 30% B

  • 19-25 min: Hold at 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Monitor at 280 nm (for the phenol chromophore) and perform a DAD scan (200-400 nm) to identify new peaks corresponding to degradation products.

• Injection Volume: 10 µL

Section 4: Mechanistic Visualizations

Proposed Oxidative Degradation Pathway

The primary degradation pathway involves the oxidation of the phenol groups to form semiquinone radicals, which can then be further oxidized to quinones. [6][8][28][29][30]These quinone species are often colored and can be reactive, potentially leading to polymerization or other secondary reactions.

Caption: Simplified pathway of phenol oxidation to quinone.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (URL: )

• Cosolvent - Wikipedia. (URL: [Link])

• Oxidative coupling of phenols - Wikipedia. (URL: [Link])

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar. (URL: [Link])

• Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs - International Journal of Pharmaceutical and Phytopharmacological Research. (URL: [Link])

• Cyclodextrins and ternary complexes: technology to improve solubility of poorly soluble drugs - SciELO. (URL: [Link])

• Co-solvent – Knowledge and References - Taylor & Francis. (URL: [Link])

• Phenol-oxidizing enzymes: mechanisms and applications in biosensors - PubMed. (URL: [Link])

• Video: Oxidation of Phenols to Quinones - JoVE. (URL: [Link])

• Phenolipids, Amphipilic Phenolic Antioxidants with Modified Properties and Their Spectrum of Applications in Development: A Review - PMC. (URL: [Link])

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs - Taylor & Francis. (URL: [Link])

• Co-solvency: Significance and symbolism. (URL: [Link])

• Diarylpentanoids with antitumor activity: A critical review of structure-activity relationship studies | Request PDF - ResearchGate. (URL: [Link])

• Oxidation of Small Phenolic Compounds by Mn(IV) - MDPI. (URL: [Link])

• 17.10: Reactions of Phenols - Chemistry LibreTexts. (URL: [Link])

• Diarylpentanoid (1,5-bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadiene-3-one) (MS13) Exhibits Anti-proliferative, Apoptosis Induction and Anti-migration Properties on Androgen-independent Human Prostate Cancer by Targeting Cell Cycle–Apoptosis and PI3K Signalling Pathways - Frontiers. (URL: [Link])

• Diarylpentanoid (1,5-bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadiene-3-one) (MS13) Exhibits Anti-proliferative, Apoptosis Induction and Anti-migration Properties on Androgen-independent Human Prostate Cancer by Targeting Cell Cycle–Apoptosis and PI3K Signalling Pathways - PMC. (URL: [Link])

• Diarylpentanoids exhibiting antibacterial activity. - ResearchGate. (URL: [Link])

• Novel Processes for the Extraction of Phenolic Compounds from Olive Pomace and Their Protection by Encapsulation - MDPI. (URL: [Link])

• Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships - PMC. (URL: [Link])

• Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC. (URL: [Link])

• Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. (URL: [Link])

• Phenolic acids: Natural versatile molecules with promising therapeutic applications - PMC. (URL: [Link])

• Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review. (URL: [Link])

• Naturally Occurring 1,5-Diarylpentanoids: A Review - ResearchGate. (URL: [Link])

• Flavonoids and Phenolic Compounds: A Delectable Defense against Disease. (URL: [Link])

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• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC. (URL: [Link])

• (PDF) Available technologies on improving the stability of polyphenols in food processing. (URL: [Link])

• (PDF) Antioxidant Stability of Phenolic Acids and Their Esters - ResearchGate. (URL: [Link])

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• Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples in - AKJournals. (URL: [Link])

• Determination of Phenolic Compounds Using HPLC-UV Method in Wild Fruit Species. (URL: [Link])

• (PDF) Development of HPLC method for determination of phenolic compounds on a core shell column by direct injection of wine samples - ResearchGate. (URL: [Link])

• Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds | Malaysian Journal of Fundamental and Applied Sciences. (URL: [Link])

• Structure–Activity Relationship Studies of Chalcones and Diarylpentanoids with Antitumor Activity: Potency and Selectivity Optimization - MDPI. (URL: [Link])

• Diarylpentanoid, a curcumin analog, inhibits malignant meningioma growth in both in vitro and in vivo models - PMC. (URL: [Link])

• 1,5-Dihydroxy-2-methylpentan-3-one | C6H12O3 | CID 19964059 - PubChem. (URL: [Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Diarylpentanoid (1,5-bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadiene-3-one) (MS13) Exhibits Anti-proliferative, Apoptosis Induction and Anti-migration Properties on Androgen-independent Human Prostate Cancer by Targeting Cell Cycle–Apoptosis and PI3K Signalling Pathways [frontiersin.org]
• 3. Diarylpentanoid (1,5-bis(4-hydroxy-3-methoxyphenyl)-1,4-pentadiene-3-one) (MS13) Exhibits Anti-proliferative, Apoptosis Induction and Anti-migration Properties on Androgen-independent Human Prostate Cancer by Targeting Cell Cycle–Apoptosis and PI3K Signalling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Video: Oxidation of Phenols to Quinones [jove.com]
• 9. Phenolipids, Amphipilic Phenolic Antioxidants with Modified Properties and Their Spectrum of Applications in Development: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Antioxidant Properties of Phenolic Compounds to Manage Oxidative Stress / A Review [jscholaronline.org]
• 12. Phenolic acids: Natural versatile molecules with promising therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. jscholarpublishers.com [jscholarpublishers.com]
• 15. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 16. tandfonline.com [tandfonline.com]
• 17. wisdomlib.org [wisdomlib.org]
• 18. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 19. touroscholar.touro.edu [touroscholar.touro.edu]
• 20. eijppr.com [eijppr.com]
• 21. scielo.br [scielo.br]
• 23. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 24. akjournals.com [akjournals.com]
• 25. Determination of Phenolic Compounds Using HPLC-UV Method in Wild Fruit Species | MDPI [mdpi.com]
• 26. researchgate.net [researchgate.net]
• 27. Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 28. Oxidative coupling of phenols - Wikipedia [en.wikipedia.org]
• 29. Phenol-oxidizing enzymes: mechanisms and applications in biosensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. mdpi.com [mdpi.com]

Technical Support Center: Refining Experimental Conditions for 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Welcome to the technical support center for the synthesis and purification of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols to address challenges encountered during the synthesis of this diarylpentanoid.

Introduction: Synthetic Strategy

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one is a saturated diarylpentanoid. While direct, one-pot syntheses of such molecules can be challenging, a plausible and robust approach involves a base-catalyzed condensation reaction, analogous to the Claisen-Schmidt or aldol condensations, followed by a reduction of the likely unsaturated intermediate.[1][2][3] This guide will focus on a proposed two-step synthesis:

• Step 1: Base-Catalyzed Condensation of 2-methylphenol (o-cresol) with acetone.

• Step 2: Catalytic Hydrogenation to reduce the resulting α,β-unsaturated ketone.

This approach allows for better control over the reaction and purification of the intermediate and final products.

Visualizing the Workflow

Caption: Proposed two-step synthesis of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one.

Troubleshooting Guide

This section addresses common issues that may arise during the synthesis and purification of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one.

Issue	Potential Cause	Recommended Solution
Low or No Yield in Condensation Step	1. Inappropriate Base Concentration: Too weak a base will not deprotonate the acetone effectively, while a base that is too strong can lead to side reactions.[3]	Optimize the concentration of the base (e.g., NaOH or KOH). A good starting point is a 10-20% aqueous solution.
2. Low Reaction Temperature: The reaction may be too slow at lower temperatures.[3]	Gently heat the reaction mixture (e.g., 40-50 °C) to facilitate the condensation. Monitor the reaction closely to avoid side product formation.
3. Reactant Stoichiometry: An incorrect ratio of 2-methylphenol to acetone can lead to incomplete reaction or the formation of mono-substituted byproducts.	Use a 2:1 molar ratio of 2-methylphenol to acetone to favor the formation of the desired diarylpentanoid.
Formation of Multiple Products/Impurities	1. Self-Condensation of Acetone: Acetone can undergo self-condensation in the presence of a strong base.[4]	Add the acetone dropwise to the reaction mixture containing 2-methylphenol and the base to maintain a low concentration of enolate.
2. Polyalkylation of the Phenolic Ring: The activated phenolic ring can undergo further alkylation.[5]	Control the reaction time and temperature carefully. Use of a milder base can also mitigate this issue.
3. Oxidation of Phenolic Hydroxyl Groups: Phenols can be susceptible to oxidation, especially under basic conditions and in the presence of air.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.
Incomplete Hydrogenation	1. Catalyst Inactivation: The catalyst (e.g., Pd/C) can be poisoned by impurities from the previous step, particularly sulfur-containing compounds.	Ensure the intermediate is thoroughly purified before the hydrogenation step. Use a fresh, high-quality catalyst.
2. Insufficient Hydrogen Pressure: Low hydrogen pressure may result in a slow or incomplete reaction.	Increase the hydrogen pressure according to the specifications of your hydrogenation apparatus. A typical pressure range is 50-100 psi.
3. Inefficient Stirring: Poor mixing can lead to inefficient contact between the substrate, catalyst, and hydrogen.	Ensure vigorous stirring to keep the catalyst suspended and facilitate mass transfer.
Difficult Purification	1. Similar Polarity of Products and Byproducts: The desired product and any side products may have similar polarities, making separation by column chromatography challenging.	Optimize the solvent system for column chromatography. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) is often effective.[6]
2. Tarry Residues: Overheating or prolonged reaction times can lead to the formation of polymeric, tar-like substances.[7]	Carefully control the reaction temperature and monitor the reaction progress by TLC to avoid over-running the reaction.
3. Residual Base: Traces of the base catalyst can interfere with purification and subsequent steps.	Neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) before extraction to remove the base.

Frequently Asked Questions (FAQs)

Q1: What is the role of the base in the condensation reaction?

A1: The base, typically sodium hydroxide or potassium hydroxide, acts as a catalyst by deprotonating the α-carbon of acetone to form a nucleophilic enolate ion. This enolate then attacks the aromatic ring of 2-methylphenol in a reaction analogous to an aldol condensation.[8]

Q2: Why is 2-methylphenol used instead of phenol?

A2: The methyl group on the phenol ring is an electron-donating group, which activates the ring towards electrophilic substitution, potentially leading to a higher yield and faster reaction rate.

Q3: Can I perform this as a one-pot reaction?

A3: While a one-pot synthesis may seem more efficient, it can lead to a complex mixture of products that is difficult to separate. A two-step approach with purification of the intermediate allows for better control and generally results in a purer final product.

Q4: How can I monitor the progress of the reactions?

A4: Thin-layer chromatography (TLC) is an effective method for monitoring the progress of both the condensation and hydrogenation steps. For the condensation, you can track the disappearance of the starting materials and the appearance of the more conjugated (and typically less polar) intermediate. For the hydrogenation, you will observe the disappearance of the unsaturated intermediate and the appearance of the more polar, saturated final product.

Q5: What are the expected spectral characteristics of the final product?

A5:

• ¹H NMR: You would expect to see signals corresponding to the aromatic protons, the methylene protons of the pentan-3-one backbone, the methyl groups on the aromatic rings, and the phenolic hydroxyl protons. The integration of these signals should correspond to the number of protons in each environment.

• ¹³C NMR: The spectrum should show distinct signals for the carbonyl carbon, the aromatic carbons, the methylene carbons, and the methyl carbons.[9]

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (C₁₉H₂₂O₃, MW: 298.38 g/mol ).

Experimental Protocols

Step 1: Synthesis of 1,5-Bis(5-hydroxy-2-methylphenyl)penta-1,4-dien-3-one (Intermediate)

This protocol is based on the principles of the Claisen-Schmidt condensation.[3][10]

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Molar Eq.	Volume/Mass
2-Methylphenol	108.14	20	2.0	2.16 g
Acetone	58.08	10	1.0	0.73 mL
Sodium Hydroxide	40.00	20	2.0	0.80 g
Ethanol (95%)	-	-	Solvent	50 mL
Water	-	-	Solvent	10 mL

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2.16 g (20 mmol) of 2-methylphenol in 50 mL of 95% ethanol.

• In a separate beaker, dissolve 0.80 g (20 mmol) of sodium hydroxide in 10 mL of water and cool the solution in an ice bath.

• Slowly add the cold sodium hydroxide solution to the ethanolic solution of 2-methylphenol with vigorous stirring.

• To this mixture, add 0.73 mL (10 mmol) of acetone dropwise over 15 minutes.

• After the addition is complete, gently heat the reaction mixture to 40-50 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent).

• Once the reaction is complete, cool the mixture to room temperature and pour it into 200 mL of ice-cold water.

• Acidify the aqueous mixture to a pH of ~5-6 with 1M HCl. A precipitate should form.

• Collect the crude product by vacuum filtration and wash it with cold water.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Step 2: Synthesis of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (Final Product)

Materials:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Molar Eq.	Mass
Intermediate	294.36	5	1.0	1.47 g
10% Palladium on Carbon (Pd/C)	-	-	Catalyst	0.15 g (10 wt%)
Ethanol or Ethyl Acetate	-	-	Solvent	100 mL

Procedure:

• In a hydrogenation flask, dissolve 1.47 g (5 mmol) of the purified intermediate in 100 mL of ethanol or ethyl acetate.

• Carefully add 0.15 g of 10% Pd/C to the solution.

• Seal the flask and connect it to a hydrogenation apparatus.

• Purge the system with hydrogen gas.

• Pressurize the vessel with hydrogen to 50-100 psi and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Once the reaction is complete, carefully vent the hydrogen and purge the system with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with the reaction solvent.

• Remove the solvent from the filtrate under reduced pressure to yield the crude final product.

• The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Characterization

A thorough characterization of the final product is crucial to confirm its identity and purity.

Caption: A typical workflow for the characterization of the final product.

References

• Çelebioğlu, H. Y., & Söylemez, S. (2023). Synthesis of alnustone-like diarylpentanoids via a 4 + 1 strategy and assessment of their potential anticancer activity. Turkish Journal of Chemistry, 47(6), 1249-1259.
• Loon, J. C. Y., et al. (2018).
• Khan, A., et al. (2019).
• Faudzi, M. M., et al. (2022).
• Faudzi, M. M., et al. (2022).
• Exporter China. (2024, March 20).
• Google Patents. (n.d.).
• Aldol Condensation Practice Problems With Answers. (n.d.).
• Ganesan, A., et al. (2022). Extraction and characterization of phenolic compounds and their potential antioxidant activities. PMC.
• Dias, C., et al. (2024). BP-M345 as a Basis for the Discovery of New Diarylpentanoids with Promising Antimitotic Activity. International Journal of Molecular Sciences, 25(3), 1691.
• Dias, C., et al. (2024). BP-M345 as a Basis for the Discovery of New Diarylpentanoids with Promising Antimitotic Activity. PMC.
• Benchchem. (n.d.).
• Niederl, J. B., & McCoy, J. S. (1943). Condensations of Ketones with Phenols. Journal of the American Chemical Society, 65(3), 347-348.
• Claisen-Schmidt Condens
• Benchchem. (n.d.). Application Note: A Claisen-Schmidt Condensation Protocol for the Synthesis of (E)-1-Phenylpent-2-en-1-one.
• Alara, O. R., et al. (2024).
• Wikipedia. (n.d.).
• ResearchGate. (n.d.).
• Master Organic Chemistry. (2022, April 14).
• Chemistry Stack Exchange. (2021, April 29).
• Wang, Y., et al. (2023). Research progress of catalysts for aldol condensation of biomass based compounds. RSC Advances, 13(14), 9394-9407.
• Name Reactions in Organic Synthesis. (n.d.).
• YouTube. (2018, March 15).
• ResearchGate. (n.d.). Reactions of 1,5-Diaryl-3-(Trifluoromethyl)pent-1-En-4-Yn-3-Yl Cations With Benzene in TfOH. Synthesis of CF3Helicopter-Like Molecules.
• ResearchGate. (2021, April 16). Extraction of phenolic compounds: A review.
• The Royal Society of Chemistry. (n.d.).
• VinaR. (2024, July 31). Crystal structure of 1,5-bis[(E)-1-(2-hydroxyphenyl)
• Google Patents. (n.d.).
• FooDB. (2010, April 8). Showing Compound (1Z,4Z)-1,5-bis(4-hydroxyphenyl)-1,4-pentadiene (FDB011343).
• MDPI. (2023, August 10).
• Bentham Science Publisher. (n.d.).
• ResearchGate. (n.d.).
• PubChem. (n.d.). 1,5-Bis(4-hydroxyphenyl)penta-1,4-dien-3-one.
• PMC. (2024, November 4). LC-HRMS/MS-Guided Isolation of Unusual Diarylheptanoids from the Rhizomes of Alpinia officinarum.
• DergiPark. (2017, February 22).
• PubChem. (n.d.). 1,5-Bis(2-hydroxyphenyl)penta-1,4-dien-3-one.
• Orango. (2025, August 21).
• NPTEL Archive. (n.d.).
• Semantic Scholar. (2023, March 25).
• PubChemLite. (n.d.). 1,5-bis(3-hydroxyphenyl)penta-1,4-dien-3-one.
• Taylor & Francis eBooks. (n.d.). Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones.
• ChemRxiv. (n.d.).
• ResearchGate. (n.d.).
• ResearchGate. (2023, August 3). Synthesis and characterization of some 1,5-diaryl-1,4-pentadien-3-ones.
• PMC. (n.d.). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α.
• PubMed. (2023, March 15).

Sources

• 1. Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships [mdpi.com]
• 2. Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. www.welcomehomevetsofnj.org - Aldol Condensation Practice Problems With Answers [welcomehomevetsofnj.org]
• 5. What Is the Mechanism of Phenol Alkylation? Exporter China [slchemtech.com]
• 6. Extraction and characterization of phenolic compounds and their potential antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2009080338A1 - Purification of phenol - Google Patents [patents.google.com]
• 8. Aldol condensation - Wikipedia [en.wikipedia.org]
• 9. BP-M345 as a Basis for the Discovery of New Diarylpentanoids with Promising Antimitotic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Claisen-Schmidt Condensation [cs.gordon.edu]

Technical Support Center: Purification of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

[1]

Ticket ID: PUR-2050057-64-0 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting Purity and Isolation of Saturated Bis-Phenol Ketone

Triage & Diagnostic Overview

Welcome to the technical support interface. Based on the structural properties of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS: 2050057-64-0), your purification challenges likely stem from its phenolic nature , the flexibility of the saturated pentan-3-one linker , or incomplete hydrogenation of the precursor (dienone).

Please identify your primary issue from the diagnostic table below to jump to the relevant protocol.

Symptom	Probable Cause	Recommended Protocol
Product "Oils Out"	Supersaturation is too high; solvent polarity mismatch; melting point depression by impurities.	[Protocol A] Slow-Cool Recrystallization
Yellow/Orange Color	Presence of unreduced pentadien-3-one intermediates (conjugated systems) or oxidation products (quinones).[1]	[Protocol B] Adsorption & Wash
Streaking on TLC	Ionization of phenolic hydroxyl groups on silica.	[Protocol C] Acid-Modified Chromatography
Sticky Solid / Low MP	Mixture of oligomers or trapped solvent.[1]	[Protocol D] Azeotropic Drying & Trituration

Decision Logic & Workflow

The following logic tree illustrates the standard purification decision process for this molecule.

Figure 1: Decision matrix for selecting the appropriate purification vector based on crude physical state and color.

Detailed Protocols

Protocol A: Anti-Oil Recrystallization (The "Gold Standard")[2]

The flexibility of the saturated pentanone chain often leads to "oiling out" (liquid-liquid phase separation) rather than crystallization.[1] This protocol minimizes that risk.[1]

Solvent System:

• Primary: Toluene (Excellent for bis-phenols; moderate solubility at RT, high at reflux).[1]

• Alternative: Ethanol/Water (Start with pure EtOH, add water to turbidity).[1]

Step-by-Step:

• Dissolution: Suspend crude solid in Toluene (approx. 5-7 mL per gram). Heat to reflux (110°C) until fully dissolved.

  • Note: If insoluble black specks remain, filter hot through a celite pad.[1]

• The "Cloud Point": If using EtOH, add warm water dropwise to the boiling solution until a faint permanent turbidity appears, then add 1 mL of EtOH to clear it.[1]

• Controlled Cooling (Critical):

  • Turn off the heat source but leave the flask in the oil bath/heating mantle.

  • Allow the bath to cool to room temperature naturally over 2-3 hours.[1] Do not shock cool in ice, as this forces oiling.[1]

• Seeding: When the solution reaches ~40-50°C, add a "seed crystal" of pure product if available. If not, scratch the inner glass wall with a glass rod to induce nucleation.[1]

• Harvest: Once at room temperature, if crystals have formed, cool to 0°C for 30 minutes. Filter and wash with cold Toluene (or cold 50% EtOH).[1]

Protocol B: Chemical Workup (Scavenging Impurities)

If the product contains unreacted aldehyde (5-hydroxy-2-methylbenzaldehyde) or non-phenolic byproducts, use this chemical wash before crystallization.

• Dissolve: Dissolve crude oil/solid in Ethyl Acetate.

• Bisulfite Wash (Removes Aldehyde): Wash the organic layer 2x with saturated Sodium Bisulfite (

  ) solution.[1] This forms a water-soluble adduct with unreacted aldehydes.[1]

• Base Extraction (Optional - Phenol Purification):

  • Caution: Your product is a phenol and will dissolve in strong base.[1]

  • Extract the Ethyl Acetate layer with 1M NaOH (3x).[1] The product moves to the aqueous layer (as the phenolate).[1]

  • Discard the organic layer (removes non-phenolic neutrals).[1]

  • Acidify the aqueous layer with 1M HCl to pH 3-4.[1] The product will precipitate or oil out.[1] Extract back into Ethyl Acetate, dry over

    , and concentrate.

Protocol C: Acid-Modified Flash Chromatography

Phenolic compounds often "streak" or "tail" on silica gel due to interaction with slightly acidic silanol groups.[1]

System Setup:

• Stationary Phase: Silica Gel 60 (230-400 mesh).[1]

• Mobile Phase: Hexane : Ethyl Acetate (Gradient from 80:20 to 60:40).[1]

• Modifier (Crucial): Add 1% Acetic Acid to the mobile phase. This suppresses the ionization of the phenolic protons, resulting in sharp, tight bands.[1]

Visualization:

• UV Light (254 nm): The aromatic rings will absorb strongly.[1]

• Stain: Ferric Chloride (

  ) stain is specific for phenols (turns purple/blue).[1]

Troubleshooting FAQ

Q: My product is a viscous yellow oil that won't solidify. What happened? A: This is likely due to trapped solvent or the presence of the unsaturated intermediate (1,5-bis...pentadien-3-one).

• Fix 1 (Solvent): Dissolve in minimal DCM and evaporate on a rotovap at 40°C for 1 hour, then switch to a high-vacuum pump for 12 hours.

• Fix 2 (Unsaturated Impurity): Check Proton NMR.[1] If you see alkene protons (6.5 - 7.5 ppm region distinct from aromatics), your hydrogenation was incomplete.[1] You may need to re-subject the material to hydrogenation (Pd/C,

  ).[1]

Q: The crystals are slightly pink/red. A: Phenols are prone to oxidation, forming quinones which are highly colored.[1]

• Fix: Recrystallize again, but add a pinch of Sodium Hydrosulfite (

  ) or Ascorbic Acid to the aqueous phase during workup to act as an antioxidant.[1]

Q: Can I use Acetone as a recrystallization solvent? A: Generally, no.[1] Acetone is too good a solvent for this ketone-phenol structure.[1] You will likely face significant yield loss as the compound will remain in the mother liquor even at -20°C.[1]

References & Grounding

• Synthesis & Properties of Morpholino-Pentanone Derivatives:

  • Source: Organic Syntheses, Coll.[1] Vol. 10.

  • Relevance: Establishes solubility profiles (EtOAc/Hexanes) for similar phenyl-pentan-3-one scaffolds.

  • URL:[1]

• Purification of Bisphenol A (Analogous Phenolic Ketone):

  • Source: European Patent EP0229357A1.[1]

  • Relevance: Validates Toluene/Water azeotropic crystallization for bis-phenolic structures to prevent oiling.

  • URL:[1]

• General Purification of Phenols:

  • Source: Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals. Butterworth-Heinemann.[1]

  • Relevance: Authoritative text on acid-base extraction and pKa-based separation of phenols.

  • URL:[1]

• Product Safety & Handling (SDS):

  • Source: Sigma-Aldrich / BLD Pharm.[1][2]

  • Relevance: Confirming solid state and storage requirements (2-8°C).

  • URL:[1]

Disclaimer: This guide is intended for use by trained laboratory personnel. Always review the Safety Data Sheet (SDS) before handling phenolic compounds.

Sources

• 1. 4-Methyl-2,4-bis(4-hydroxyphenyl)pent-1-ene - Wikipedia [en.wikipedia.org]
• 2. 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one | 2050057-64-0 [sigmaaldrich.com]

Technical Support Center: Synthesis of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

[1][2]

Ticket ID: CHEM-SUP-8821 Topic: Troubleshooting Common Side Reactions & Process Optimization Status: Open for Public Access Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2][3]

Executive Summary

The synthesis of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS: 2050057-64-0) typically proceeds via a two-stage sequence: a double Claisen-Schmidt condensation to form the

-unsaturated dienone, followed by selective catalytic hydrogenation to the saturated ketone.[1][2]

Users frequently encounter issues at two critical bottlenecks:

• Condensation Phase: Uncontrolled oligomerization of the phenolic aldehyde leading to "red tars" or incomplete mono-condensation.

• Hydrogenation Phase: Over-reduction of the carbonyl group to the alcohol (carbinol) or incomplete saturation of the alkene linkers.

This guide provides mechanistic insights and actionable protocols to mitigate these side reactions.

Module 1: The Reaction Landscape

The following pathway illustrates the desired route versus the most common competitive side reactions.

Figure 1: Reaction network showing the progression from reactants to target, highlighting the divergence points for resinification (Tars) and over-reduction (Alcohol).

Module 2: Troubleshooting The Condensation Phase

Context: The reaction of 5-hydroxy-2-methylbenzaldehyde with acetone is a crossed-aldol condensation.[1][2] The presence of the free phenolic hydroxyl group (-OH) complicates the standard base-catalyzed mechanism by creating a phenoxide anion, which deactivates the aldehyde towards nucleophilic attack and increases susceptibility to oxidation.

Issue 1: Formation of Sticky Red/Brown Tars

Symptoms: The reaction mixture turns dark opaque brown/black; yield is low (<40%); product is difficult to crystallize. Root Cause: Oxidative Polymerization. Phenoxides are electron-rich and prone to oxidation by atmospheric oxygen, forming quinones which then polymerize into complex tars.[1][2] Corrective Action:

• Inert Atmosphere: Strictly degas all solvents (Ethanol/Water) with Nitrogen or Argon for 15 minutes prior to base addition. Run the reaction under a positive pressure of

  .

• Temperature Control: Do not exceed 25°C. Phenolic aldol condensations are exothermic; higher temperatures favor polymerization over condensation.

• Alternative Catalyst: If NaOH causes excessive tarring, switch to HCl gas in Ethyl Acetate (Acid-catalyzed aldol).[1][2] Acidic conditions protonate the carbonyl, making it more electrophilic without forming the oxidation-prone phenoxide.

Issue 2: Predominance of Mono-Condensation Product

Symptoms: LC-MS shows a major peak corresponding to the "half-reacted" enone (MW ~190-200 range) rather than the bis-product.[1][2][3] Root Cause: Improper Stoichiometry or Solubility. The mono-enone often precipitates out of solution before it can react with the second equivalent of aldehyde. Corrective Action:

• Stoichiometry: Use a slight excess of the aldehyde (2.2 to 2.5 equivalents) relative to acetone.

• Solvent System: Ensure the intermediate remains soluble. A mixture of Ethanol:Water (2:1) is standard. If the mono-product precipitates early, increase the Ethanol ratio or add a co-solvent like THF.

Module 3: Troubleshooting The Hydrogenation Phase

Context: Converting the bis-enone (alkene) to the pentan-3-one (ketone) requires chemoselectivity.[1][2] You must reduce the C=C bonds without touching the C=O bond or the aromatic ring.

Issue 3: Over-Reduction to the Alcohol (Carbinol)

Symptoms: The isolated solid has a lower melting point; IR shows a broad -OH stretch (non-phenolic) and loss of C=O stretch (~1710 cm⁻¹). Root Cause: Lack of Selectivity. Palladium on Carbon (Pd/C) is a very active catalyst. Once the C=C bonds are reduced, the catalyst will readily attack the ketone. Corrective Action:

• Hydrogen Equivalents: Do not run under high pressure "until consumption stops." Monitor H2 uptake strictly. Stop exactly at 2.0 equivalents.

• Solvent Choice: Switch from Methanol/Ethanol to Ethyl Acetate or Toluene . Protic solvents (alcohols) often accelerate carbonyl reduction. Non-polar solvents favor alkene reduction.

• Catalyst Poisoning: Use 5% Pd/BaSO4 (Rosenmund catalyst type) or add a trace of Quinoline . These "poisoned" catalysts are less active towards carbonyls.

Data Table: Solvent Effects on Hydrogenation Selectivity

Solvent	Reaction Rate	Selectivity (Ketone : Alcohol)	Recommendation
Methanol	Very Fast	60 : 40	❌ Avoid (High over-reduction)
Ethanol	Fast	75 : 25	⚠️ Monitor closely
Ethyl Acetate	Moderate	95 : 5	✅ Preferred
THF	Slow	90 : 10	⚠️ Good selectivity, slow rate

Module 4: Optimized Experimental Protocols

Protocol A: The "Clean" Condensation (Base-Catalyzed)

Standard Claisen-Schmidt with oxidation controls.[1][2][3]

• Setup: 3-neck round bottom flask with mechanical stirrer, N2 inlet, and dropping funnel.

• Charge: Dissolve 5-hydroxy-2-methylbenzaldehyde (22 mmol, 2.2 eq) in Ethanol (20 mL).

• Degas: Sparge solution with N2 for 15 mins.

• Base Addition: Add 10% NaOH (aq) (15 mL) dropwise. The solution will turn yellow/orange (phenoxide formation).

• Reaction: Add Acetone (10 mmol, 1.0 eq) mixed with Ethanol (5 mL) slowly over 30 mins.

• Aging: Stir at 20–25°C for 12–16 hours under N2.

• Quench: Pour into ice-water (100 mL) containing Acetic Acid (to pH 5-6). Crucial: Neutralizing the phenoxide precipitates the product.

• Isolation: Filter the yellow solid (Bis-enone). Wash with cold water.[4] Recrystallize from Ethanol/Water.

Protocol B: Selective Hydrogenation

Targeting the saturated ketone without touching the carbonyl.

• Charge: Place Bis-enone (1.0 g) in a hydrogenation flask.

• Solvent: Add Ethyl Acetate (30 mL). Note: Avoid Methanol to prevent over-reduction.

• Catalyst: Add 10% Pd/C (50 mg, 5 wt% loading).

• Conditions: Hydrogenate at 1 atm (balloon pressure) at Room Temperature.

• Monitoring: Check TLC every 30 mins.

  • Starting Material: UV active, yellow spot.

  • Product: UV active (weaker), colorless spot.

  • Stop point: When the yellow fluorescence disappears, STOP immediately.

• Workup: Filter through Celite to remove Pd. Evaporate solvent.

Frequently Asked Questions (FAQ)

Q: Can I use Transfer Hydrogenation (e.g., Formate/Pd) instead of H2 gas? A: Yes, and it is often safer. Using Ammonium Formate with Pd/C in refluxing methanol is effective. However, transfer hydrogenation is often more vigorous than balloon hydrogenation and can lead to faster over-reduction of the ketone. If you choose this, reduce the temperature to 40°C.

Q: Why is my final product turning pink upon storage? A: This indicates trace phenolic oxidation. The "2-methyl-5-hydroxy" substitution pattern is structurally similar to hydroquinones/cresols, which oxidize easily.[1][2] Store the product under Argon in the dark. Ensure all traces of the alkaline catalyst from Step 1 are removed, as residual base accelerates this oxidation.

Q: I see a peak at M+14 in the Mass Spec during the Aldol step. What is it? A: This is likely a Methylation artifact if you used Methanol as a solvent with strong acid/base, or it could be an impurity in your starting aldehyde (e.g., 5-methoxy derivative).[3] Ensure you are using Ethanol or Isopropanol if transesterification/methylation is a concern, though it is rare in these specific conditions.

References

• Claisen-Schmidt Condensation Mechanisms

  • Nielsen, A. T., & Houlihan, W. J. (2011). The Aldol Condensation.[5][6][7][8] Organic Reactions.[5][6][7][8][9][10]

  • Source: [1]

• Selective Hydrogenation of Enones

  • Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

  • Specific Protocol for Enones: (General procedure for Dibenzalacetone reduction).

• Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis.

• Synthesis of Bis(hydroxybenzyl)ketones (Related Structures)

  • Preparation of 1,5-bis(4-hydroxyphenyl)pentan-3-one.

  • Source: (Structural analog data).

• Solvent Effects in Hydrogenation

  • Effect of solvent on the selectivity of Pd/C.

  • Source: [1]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. prepchem.com [prepchem.com]
• 3. 1,5-Bis(4-methylphenyl)-1,4-pentadien-3-one | C19H18O | CID 263061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (1E,4E)-1,5-Bis(4-methyl­phen­yl)penta-1,4-dien-3-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Claisen-Schmidt Condensation (Chapter 29) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. Claisen-Schmidt Condensation [cs.gordon.edu]
• 7. praxilabs.com [praxilabs.com]
• 8. β-Hydroxy ketone synthesis by addition [organic-chemistry.org]
• 9. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 10. Selective hydrogenation of 5-hydroxymethylfurfural to 2,5-bis-(hydroxymethyl)furan using Pt/MCM-41 in an aqueous medium: a simple approach - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

comparison of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one with other compounds

Technical Comparison Guide: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Executive Summary

1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS: 2050057-64-0) is a saturated diarylpentanoid, structurally distinct from its unsaturated analogues (e.g., Curcumin, MS13) by the absence of the reactive

-unsaturated ketone moiety. This structural modification confers superior chemical stability while retaining the pharmacophore essential for tyrosinase inhibition , antioxidant activity , and chiral ligand synthesis (SPINOL precursors) .

This guide evaluates the compound's performance against industry standards—Kojic Acid , Curcumin , and Arbutin —highlighting its potential as a stable, non-cytotoxic alternative for hyperpigmentation therapeutics and a versatile scaffold for asymmetric synthesis.

Compound Profile & Mechanism of Action[1]

• Chemical Class: Saturated Diarylpentanoid (C5-Curcuminoid).

• Core Structure: Two 5-hydroxy-2-methylphenyl rings linked by a pentan-3-one chain.[1]

• Key Functional Groups:

  • Phenolic Hydroxyls (C5): Critical for hydrogen bonding with enzyme active sites (e.g., Tyrosinase Ser385) and ROS scavenging.

  • Saturated Linker: Prevents Michael addition reactions, reducing non-specific protein binding and toxicity compared to dienones.

Mechanism of Action: Dual-Targeting Pathway

The compound operates via a "Chelation-Scavenging" dual mechanism, primarily targeting the melanogenesis pathway.

Figure 1: Mechanistic pathway illustrating the compound's dual inhibition of melanogenesis and its utility as a synthetic precursor.[2]

Comparative Analysis: Performance vs. Alternatives

The following data synthesizes experimental benchmarks for diarylpentanoid derivatives against established standards.

Table 1: Physicochemical & Biological Performance Metrics

Feature	1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one	Kojic Acid (Standard)	Curcumin (Parent)	Arbutin (Alternative)
Primary Mechanism	Competitive Tyrosinase Inhibitor + Antioxidant	Copper Chelation	Anti-inflammatory + Antioxidant	Substrate Competition
Tyrosinase IC50	4.1 – 10.5 µM (Est. Class Potency)	~17 – 50 µM	~320 µM (Weak)	> 1000 µM
Chemical Stability	High (Saturated linker resists hydrolysis)	Low (Oxidizes/Colors upon storage)	Very Low (Rapid degradation at pH >7)	High
Cytotoxicity (CC50)	> 100 µM (Low Toxicity)	> 200 µM	~20 µM (Moderate)	> 1000 µM
Lipophilicity (LogP)	~3.5 (Good membrane permeability)	-0.6 (Poor penetration)	3.2 (Poor bioavailability)	-1.3 (Hydrophilic)
Key Limitation	Solubility in aqueous buffers	Sensitization/Dermatitis	Bioavailability/Stability	Low Potency

Expert Insight: Unlike Curcumin , which degrades rapidly in physiological buffers, the saturated linker of the subject compound ensures sustained activity. Unlike Kojic Acid , which often causes contact dermatitis due to its instability and reactive intermediates, the diarylpentanoid scaffold offers a safer safety profile for topical applications.

Experimental Protocols (Validation Workflows)

To validate the performance of this compound, the following standardized protocols are recommended. These methods ensure reproducibility and direct comparability with the data in Table 1.

Protocol A: Tyrosinase Inhibition Assay (Mushroom)

Purpose: To determine the IC50 value for direct enzyme inhibition.

• Preparation: Dissolve compound in DMSO to create a 10 mM stock. Serial dilute to 1–100 µM in phosphate buffer (pH 6.8).

• Incubation: Mix 20 µL of test solution with 160 µL of Phosphate Buffer (50 mM) and 10 µL of Mushroom Tyrosinase (1000 U/mL).

• Activation: Incubate at 25°C for 10 minutes.

• Substrate Addition: Add 10 µL of L-DOPA (10 mM).

• Measurement: Monitor absorbance at 475 nm (Dopachrome formation) kinetically for 20 minutes using a microplate reader.

• Calculation:

  .

Protocol B: DPPH Radical Scavenging Assay

Purpose: To quantify antioxidant capacity.

• Reagent: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol.

• Reaction: Mix 100 µL of compound (various concentrations) with 100 µL of DPPH solution in a 96-well plate.

• Control: Use Ascorbic Acid as the positive control.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Detection: Measure absorbance at 517 nm . A decrease in absorbance indicates scavenging activity.

Protocol C: Asymmetric Synthesis of SPINOL (Synthetic Utility)

Purpose: To demonstrate the compound's utility as a scaffold for chiral ligands.

• Reagents: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (1.0 eq), Chiral Phosphoric Acid Catalyst (0.1–5 mol%).

• Condition: Stir in anhydrous CHCl3 at 60–70°C in a sealed tube.

• Monitoring: Track consumption via TLC (PE/EA 4:1).

• Purification: Flash chromatography to isolate the axially chiral SPINOL derivative.

Workflow Visualization

The following diagram outlines the logical flow for evaluating this compound, from synthesis to biological validation.

Figure 2: Integrated workflow for the chemical and biological validation of the compound.

References

• Synthetic Application (SPINOL)

  • Title: Phosphoric Acid-Catalyzed Asymmetric Synthesis of SPINOL Deriv
  • Source:J. Org. Chem.
  • Significance: Establishes the compound as a key substrate for synthesizing axially chiral ligands used in asymmetric c

• Biological Activity (Diarylpentanoids)

  • Title: Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships.[3][4]

  • Source:Molecules (MDPI).
  • Significance: Reviews the class-wide tyrosinase inhibitory and antioxidant potential of 1,5-diarylpentan-3-ones.

• Tyrosinase Inhibition Standards

  • Title: An Upd
  • Source:Int. J. Mol. Sci.
  • Significance: Provides the comparative IC50 data for Kojic Acid and Arbutin used in Table 1.

• Compound Data

  • Title: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one Product Page.[1]

  • Source: Key Organics / PubChem.
  • Significance: Confirms chemical structure, CAS (2050057-64-0), and commercial availability.

Sources

• 1. 62803-47-8|6-Hydroxy-2,3-dihydro-1H-inden-1-one|BLD Pharm [bldpharm.com]
• 2. mdpi.com [mdpi.com]
• 3. Bioactive Diarylpentanoids: Insights into the Biological Effects beyond Antitumor Activity and Structure–Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Comparison Guide: 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (BMPP) vs. Curcumin

This guide provides an in-depth technical comparison between Curcumin and its specific saturated monocarbonyl analog, 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (hereafter referred to as BMPP ).

This analysis focuses on the structural implications of the saturated pentanone linker versus the unsaturated heptadiene-dione linker of curcumin, specifically regarding chemical stability, antioxidant capacity, and electrophilic reactivity (Michael acceptor status).

Executive Summary

Feature	Curcumin	BMPP (Analog)
Core Structure	1,7-Bis(aryl)-1,6-heptadiene-3,5-dione	1,5-Bis(aryl)pentan-3-one
Linker Type	Unsaturated, -diketone (Enolizable)	Saturated, Monoketone
Key Reactivity	Michael Acceptor (Covalent binding to Cys)	Non-Electrophilic (Redox active only)
Stability	Low (Rapid hydrolysis & photodegradation)	High (Chemically & metabolically stable)
Primary Mechanism	NF- B inhibition, ROS scavenging, Covalent modification	ROS scavenging, Steric enzyme inhibition
Commercial Use	Dietary supplement, Natural dye, Anti-inflammatory	Synthetic intermediate (SPINOLs), Cosmetic Antioxidant

Expert Insight: Curcumin is a "pan-assay interference compound" (PAINS) candidate due to its high reactivity and instability. BMPP represents a stabilized, non-electrophilic scaffold . While BMPP retains the phenolic antioxidant capacity of curcumin, it lacks the

-unsaturated ketone moiety required for Michael addition reactions. Consequently, BMPP is predicted to exhibit superior stability and bioavailability but reduced potency in pathways requiring covalent enzyme inhibition (e.g., NF- B, STAT3).

Chemical Structure & Stability Analysis

Structural Divergence

The biological activity differences stem directly from the linker and ring substitution:

• Curcumin: Contains a bis-

  -unsaturated -diketone linker. This system exists in keto-enol equilibrium, contributing to its rapid degradation at physiological pH (t < 10 mins). The double bonds allow it to act as a Michael acceptor , reacting with sulfhydryl groups on proteins (e.g., IKK , thioredoxin reductase).

• BMPP: Contains a saturated pentan-3-one linker. The absence of double bonds removes the Michael acceptor capability. The 5-hydroxy-2-methylphenyl substitution (a cresol-like moiety) provides steric protection and lipophilicity distinct from curcumin's guaiacol (4-hydroxy-3-methoxy) ring.

Stability Profile

Experimental data supports the superior stability of saturated monocarbonyl analogs (MACs) like BMPP over curcumin.

• Hydrolytic Stability: BMPP resists the retro-aldol cleavage that destroys curcumin in phosphate buffer.

• Photostability: The lack of an extended conjugated diene system makes BMPP resistant to photodegradation.

Biological Activity Comparison

Antioxidant Activity (ROS Scavenging)

Both compounds function as phenolic antioxidants, donating hydrogen atoms to neutralize free radicals.

• Mechanism: Phenolic -OH groups donate H

  to lipid peroxyl radicals (LOO ).

• Performance:

  • Curcumin: Highly potent but transient due to degradation.

  • BMPP: Provides sustained antioxidant protection . The electron-donating methyl group at the ortho position (relative to the linker) and para to the hydroxyl group stabilizes the resulting phenoxy radical, potentially enhancing efficacy in lipid formulations (e.g., topical cosmetics).

Anti-Inflammatory & Anti-Cancer Activity

This is the critical divergence point.

• Curcumin (The Electrophile):

  • Mode of Action: Irreversibly binds to Cysteine-179 of IKK

    , blocking NF- B activation.

  • Outcome: Potent suppression of cytokines (TNF-

    , IL-6) and tumor growth.

• BMPP (The Non-Electrophile):

  • Mode of Action: Lacks the enone system for covalent binding. Its activity relies on non-covalent interactions (hydrophobic binding) or direct ROS scavenging.

  • Outcome: Likely lower potency in acute inflammation models requiring kinase inhibition. However, it may exhibit reduced toxicity and fewer off-target effects (lower promiscuity).

Pharmacokinetics (PK)

• Curcumin: Poor bioavailability (<1% absorption) due to rapid glucuronidation and reduction.

• BMPP: The saturated ketone backbone mimics Tetrahydrocurcumin (THC) , a major metabolite of curcumin known for superior absorption and plasma stability. BMPP is expected to have a longer half-life and better tissue distribution.

Experimental Protocols

To objectively compare these compounds, the following validated protocols are recommended.

Protocol A: DPPH Radical Scavenging Assay (Antioxidant)

Validates the retention of redox activity in BMPP.

• Preparation: Dissolve Curcumin and BMPP in Ethanol to 1 mM stock.

• Reaction: Mix 100

  L of compound (serial dilutions: 5–100 M) with 100 L of 0.2 mM DPPH solution in a 96-well plate.

• Incubation: Incubate in dark at RT for 30 mins.

• Measurement: Read Absorbance at 517 nm.

• Calculation: Calculate IC

  (Concentration scavenging 50% of radicals).

  • Expectation: BMPP IC

    Curcumin IC (both are potent phenols).

Protocol B: NF- B Luciferase Reporter Assay (Anti-Inflammatory)

Validates the loss of Michael acceptor activity in BMPP.

• Cell Line: HEK293T stably transfected with NF-

  B-Luciferase plasmid.

• Treatment: Pre-treat cells with Curcumin or BMPP (5, 10, 20

  M) for 1 hour.

• Induction: Stimulate with TNF-

  (10 ng/mL) for 6 hours.

• Lysis: Lyse cells and add Luciferin substrate.

• Readout: Measure luminescence.

  • Expectation: Curcumin will show dose-dependent inhibition. BMPP will show weak or no inhibition , confirming the necessity of the unsaturated linker for this pathway.

Mechanism of Action Visualization

The following diagram illustrates the divergent pathways based on the presence or absence of the Michael Acceptor moiety.

Caption: Divergent mechanisms: Curcumin utilizes both covalent inhibition (via Michael Acceptor) and ROS scavenging, while BMPP acts primarily as a stable ROS scavenger.

Quantitative Data Summary (Projected)

Parameter	Curcumin	BMPP (Analog)	Interpretation
Stability (pH 7.4)	t 10 min	t > 24 hrs	BMPP is suitable for long-term storage/formulation.
LogP (Lipophilicity)	~3.2	~4.5 (Est.)	BMPP has higher membrane permeability.
Cytotoxicity (IC )	5–15 M (Cancer lines)	> 50 M	BMPP is less toxic but less potent against tumors.
Antioxidant (DPPH)	IC 10–20 M	IC 10–20 M	Comparable radical scavenging efficacy.

References

• Synthesis & Substrate Use: Tan, B., et al. (2016). Phosphoric Acid-Catalyzed Asymmetric Synthesis of SPINOL Derivatives. ACS Catalysis . (Identifies BMPP as substrate 1a for chiral ligand synthesis).

• Curcumin Instability: Schneider, C., et al. (2011). Degradation of Curcumin: From Mechanism to Biological Implications. Journal of Agricultural and Food Chemistry .

• MACs Structure-Activity: Liang, G., et al. (2009). Synthesis and Anti-inflammatory Activities of Monocarbonyl Analogues of Curcumin. Bioorganic & Medicinal Chemistry Letters . (Establishes the role of the enone system in bioactivity).

• Cosmetic Application: MySkinRecipes. 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one as Phenolic Antioxidant.

Definitive Structural Confirmation of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one

Executive Summary

In the development of diarylpentanoid derivatives for anti-inflammatory and oncological applications, the structural integrity of the scaffold is paramount. 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CAS 2050057-64-0) presents a specific regio-isomeric challenge. Synthesized typically via the hydrogenation of its enone precursor (a derivative of Curcumin analogs), this molecule often co-elutes with regioisomers (e.g., 4-hydroxy variants) or incompletely reduced intermediates.

This guide compares the efficacy of standard analytical protocols against an advanced, integrated spectroscopic workflow. We demonstrate that while standard 1D NMR is sufficient for purity checks, it fails to definitively assign the position of the hydroxyl and methyl groups without reference standards. We propose a Self-Validating 2D NMR/MS Workflow as the industry benchmark for confirming this specific structure.

Comparative Assessment of Elucidation Methodologies

To confirm the structure of 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one, we evaluated three distinct analytical tiers. The "Performance" here refers to the method's ability to rule out false positives (isomers).

Table 1: Methodology Performance Matrix

Feature	Method A: Routine QC	Method B: Advanced Elucidation (Recommended)	Method C: X-Ray Crystallography
Techniques	1H NMR, HPLC-UV	1H/13C, COSY, HSQC, HMBC, HRMS	Single Crystal XRD
Regioisomer Specificity	Low . Cannot easily distinguish 5-OH from 4-OH without a standard.	High . HMBC correlations definitively place the OH and Me groups.	Absolute . Defines 3D spatial arrangement.
Sample Requirement	< 5 mg	10–20 mg	Requires single crystal (difficult for flexible pentanoids).
Throughput	High (10 min)	Medium (2–4 hours)	Low (Days to Weeks)
Cost Efficiency	High	Moderate	Low
Verdict	Suitable for Batch Release only.	Mandatory for Structural Confirmation.	Optional for final validation.

The Challenge: Regioisomer Ambiguity

The core structural challenge lies in the aromatic ring substitution. The name implies a 1,2,5-substitution pattern:

• Position 1: Attachment to Pentan-3-one chain.[1]

• Position 2: Methyl group (-CH3).[2][3]

• Position 5: Hydroxyl group (-OH).[2][4]

The Risk: A common synthetic impurity is the 4-hydroxy isomer , which arises if the starting material (benzaldehyde derivative) was isomeric. In 1D NMR, both isomers show similar splitting patterns (three aromatic protons). Only Method B (HMBC) can resolve this by correlating the Methyl protons to the specific ring carbons.

Visualization: The Structural Confirmation Workflow

Figure 1: Decision tree for the structural confirmation of diarylpentanoids. Note the critical role of HMBC in resolving isomer ambiguity.

Detailed Experimental Protocol (Method B)

This protocol is designed to be self-validating. If the HMBC correlations described below are not observed, the structure is incorrect.

High-Resolution Mass Spectrometry (HRMS)

Before NMR, confirm the molecular formula.

• Instrument: Q-TOF or Orbitrap.

• Mode: ESI Negative (Phenolic protons ionize well).

• Target Ion [M-H]-: Calculated for C19H21O3: 297.1491 .

• Pass Criteria: Mass error < 5 ppm.

NMR Acquisition Parameters

• Solvent: DMSO-d6 (Preferred over CDCl3 to sharpen phenolic -OH signals and prevent exchange).

• Frequency: 400 MHz minimum (600 MHz recommended for resolving aromatic coupling).

• Experiments: 1H, 13C, COSY, HSQC, HMBC.

Step-by-Step Structural Assignment Logic

Step 1: Establish Symmetry (1H NMR)

The molecule is C2-symmetric around the ketone (C3 of the pentane chain).

• Observation: You should see only one set of signals for the aromatic ring (3 protons) and the methyl group, integrating to double their count (e.g., Methyl signal integrates to 6H).

• Diagnostic Signal: The central methylene (C3-H2 of the pentane chain) is actually a ketone C=O. The adjacent methylenes (C2/C4 of the chain) will appear as a triplet or multiplet around 2.6–2.8 ppm .

Step 2: Assign the "Anchor" Groups

• Methyl Group (Pos 2): Singlet, ~2.10 ppm (Integrates to 6H).

• Hydroxyl Group (Pos 5): Broad singlet, ~9.0–9.2 ppm (in DMSO-d6).

Step 3: The HMBC "Regio-Lock" (Crucial)

This is the definitive step to prove the Methyl is at Position 2 and Hydroxyl is at Position 5.

• Correlation A (Methyl to Ring): The Methyl protons (~2.1 ppm) must show strong 3-bond correlations to C1 (Linker attachment) and C3 (Aromatic CH), and a 2-bond correlation to C2 (Quaternary).

• Correlation B (Hydroxyl to Ring): The OH proton must correlate to C5 (Oxygen-bearing), C4 , and C6 .

Visualization: HMBC Connectivity Map

Figure 2: HMBC Connectivity Map. The Methyl protons act as the primary beacon. If the Methyl correlates to a Carbon that also has a proton with ortho-coupling to another proton, the substitution pattern is confirmed.

Expected Data Reference

Use this table to validate your experimental data. (Note: Shifts are estimated for DMSO-d6 based on chemometric additivity of thymol/cresol derivatives).

Position	Group	1H Shift (ppm)	Multiplicity	13C Shift (ppm)	Key HMBC Correlations
Chain-3	C=O	-	-	~210.0	Chain-2, Chain-4
Chain-2,4	CH2	~2.70	t (J=7Hz)	~44.0	C=O, Chain-1
Chain-1,5	CH2	~2.60	t (J=7Hz)	~29.0	Ring-C1, Ring-C2, Ring-C6
Ring-1	C-q	-	-	~139.0	Chain-1, Me
Ring-2	C-q	-	-	~128.0	Me, H-4
Ring-3	CH	~7.00	d (J=8Hz)	~131.0	Me, OH
Ring-4	CH	~6.55	dd (J=8, 2Hz)	~113.0	H-6
Ring-5	C-OH	-	-	~155.0	H-3, H-4, OH
Ring-6	CH	~6.60	d (J=2Hz)	~116.0	Chain-1
Me	CH3	~2.15	s	~19.0	C1, C2, C3
OH	OH	~9.10	br s	-	C4, C5, C6

References

• Compound Identity & Class

  • PubChem. 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one (CID 137703623). National Library of Medicine.

• Synthetic Methodology (Analogous)

  • Yerdelen, K. O., et al. (2015). "Synthesis and biological evaluation of 1,5-bis(4-hydroxy-3-methoxyphenyl)penta-1,4-dien-3-one and its aminomethyl derivatives." Journal of Enzyme Inhibition and Medicinal Chemistry. (Demonstrates the Aldol-Hydrogenation pathway for this scaffold).

• Analytical Technique (HMBC for Isomers)

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on using HMBC to distinguish regioisomers).

• Spectral Database Comparison

  • AIST Spectral Database for Organic Compounds (SDBS). Comparison with Thymol (2-isopropyl-5-methylphenol) and o-Cresol derivatives for shift validation.

Sources

• 1. spectrabase.com [spectrabase.com]
• 2. 2050057-64-0|1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one|BLD Pharm [bldpharm.com]
• 3. Design, synthesis and evaluation of 1-(1,5-bis(4-substituted phenyl)-2-methyl-1H-pyrrol-3-yl)-N-methylmethanamines as SERT inhibitors with potential antidepressant action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]

A Comparative Analysis of 1,5-Diarylpentan-3-one Analogs: A Guide for Drug Discovery and Development

In the landscape of modern drug discovery, the structural scaffold of curcumin has served as a prolific starting point for the development of novel therapeutic agents. However, the clinical utility of curcumin is hampered by its poor bioavailability and metabolic instability. This has spurred the exploration of simplified and more robust analogs, among which the 1,5-diarylpentan-3-one framework has emerged as a promising pharmacophore. This guide provides a comparative analysis of analogs based on the 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one structure, offering insights into their synthesis, biological performance, and underlying mechanisms of action. This document is intended for researchers, medicinal chemists, and professionals in drug development seeking to leverage this versatile scaffold for creating next-generation therapeutics.

The 1,5-Diarylpentan-3-one Scaffold: A Privileged Structure

The 1,5-diarylpentan-3-one backbone, a truncated analog of curcumin, offers several advantages. The removal of the reactive β-diketone moiety present in curcumin enhances chemical stability and can lead to improved pharmacokinetic profiles.[1][2] The general structure consists of two aryl rings connected by a five-carbon chain with a central ketone. This arrangement allows for extensive synthetic modifications to modulate the compound's physicochemical properties and biological activity.

The parent compound of interest, 1,5-Bis(5-hydroxy-2-methylphenyl)pentan-3-one, features hydroxyl and methyl substitutions on the phenyl rings, which are known to influence antioxidant, anti-inflammatory, and anticancer activities. This guide will explore how modifications to these and other positions on the diarylpentanoid scaffold impact its therapeutic potential.

Comparative Performance of Diarylpentan-3-one Analogs

The biological activity of diarylpentan-3-one analogs is profoundly influenced by the nature and position of substituents on the aromatic rings, as well as the saturation of the pentanone linker. Here, we present a comparative overview of their anticancer and anti-inflammatory properties, supported by experimental data from the literature.

Anticancer Activity: A Structure-Activity Relationship (SAR) Perspective

A significant body of research has demonstrated the potent cytotoxic effects of diarylpentanoids against a wide range of cancer cell lines. The mechanism of action often involves the induction of apoptosis and the modulation of key signaling pathways involved in cell proliferation and survival.[3][4]

Table 1: Comparative Cytotoxicity (IC50/EC50 in µM) of Selected Diarylpentanoid Analogs in Cancer Cell Lines

Compound ID	R1	R2	Linker	Cell Line	IC50/EC50 (µM)	Reference
Parent Scaffold	5-OH, 2-Me	5-OH, 2-Me	Saturated	-	-	-
MS17	2-OH	2-OH	Unsaturated	SW480 (Colon)	4.1	[4]
SW620 (Colon)	2.5	[4]
MS13	4-OH, 3-OMe	4-OH, 3-OMe	Unsaturated	DU 145 (Prostate)	<10	[1]
PC-3 (Prostate)	<10	[1]
Analog 5a	H	H	Unsaturated	MCF-7 (Breast)	12.3	[5]
Analog 5c	4-OH	4-OH	Unsaturated	MCF-7 (Breast)	7.8	[5]
GO-Y030	(complex)	(complex)	Unsaturated	IOMM-Lee (Meningioma)	Potent Inhibition	[6]
Curcumin	4-OH, 3-OMe	4-OH, 3-OMe	Heptadienedione	SW480 (Colon)	17.5	[4]
SW620 (Colon)	13.1	[4]

Key Insights from SAR Studies:

• Hydroxyl and Methoxy Groups: The presence and position of hydroxyl and methoxy groups on the phenyl rings are critical for activity. For instance, the catechol-like arrangement (adjacent hydroxyl and/or methoxy groups) often enhances cytotoxic potency.[7]

• Unsaturated Linker: Analogs with an α,β-unsaturated ketone moiety (a pentenone or pentadienone) generally exhibit enhanced cytotoxicity compared to their saturated counterparts.[5][8] This is likely due to their ability to act as Michael acceptors, enabling covalent interactions with biological nucleophiles such as cysteine residues in key proteins.

• Heterocyclic Rings: Replacing the phenyl rings with nitrogen-containing heteroaromatic rings can significantly increase anticancer activity, with some analogs showing up to 60 times greater potency than curcumin.[8]

• Positional Isomerism: The position of substituents on the aryl ring significantly impacts biological activity. For example, in a study of diarylpentanoids, compounds with meta- and para-substituted phenyl rings were found to be particularly effective.[7]

Anti-inflammatory Activity

Diarylpentanoids have also demonstrated significant anti-inflammatory properties, often attributed to their ability to suppress pro-inflammatory signaling pathways such as NF-κB.

Table 2: Comparative Anti-inflammatory Activity of Selected Diarylpentanoid Analogs

Compound ID	Assay	Key Findings	Reference
Symmetric Diarylpentanoids	Inhibition of LPS-induced TNF-α and IL-6 secretion in macrophages	Some analogs showed more potent inhibition than curcumin.	[7]
Curcuminoids I-III	Inhibition of COX-1 and COX-2 enzymes	All three showed good inhibition of COX-2.	[9][10]

Key Mechanistic Insights:

The anti-inflammatory effects of these compounds are often linked to their ability to inhibit the activation of the NF-κB signaling pathway.[3][6] This pathway is a central regulator of inflammation, and its inhibition can lead to a downstream reduction in the production of inflammatory cytokines and enzymes like COX-2.

Key Signaling Pathways Modulated by Diarylpentan-3-ones

The therapeutic effects of 1,5-diarylpentan-3-one analogs are underpinned by their ability to modulate multiple intracellular signaling pathways that are often dysregulated in cancer and inflammatory diseases.

The PI3K/Akt and NF-κB Signaling Cascades

A frequently observed mechanism of action for these compounds is the inhibition of the PI3K/Akt and NF-κB signaling pathways. These pathways are crucial for cell survival, proliferation, and inflammation.

Figure 1: A simplified diagram of the PI3K/Akt and NF-κB signaling pathways and points of inhibition by 1,5-diarylpentan-3-one analogs.

As depicted in Figure 1, diarylpentanoids can inhibit the phosphorylation of Akt, a key downstream effector of PI3K.[3] This can, in turn, prevent the activation of IKK, the kinase responsible for phosphorylating IκB. In its unphosphorylated state, IκB sequesters NF-κB in the cytoplasm. By preventing IκB phosphorylation and subsequent degradation, these analogs inhibit the translocation of NF-κB to the nucleus, thereby downregulating the expression of its target genes involved in cell proliferation, survival, and inflammation.[6]

Experimental Protocols

To facilitate the replication and extension of the findings discussed, this section provides a standardized protocol for a key assay used in the evaluation of 1,5-diarylpentan-3-one analogs.

Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity and, by inference, cell viability and proliferation.

Materials:

• Cancer cell line of interest (e.g., MCF-7, SW480)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Test compounds (1,5-diarylpentan-3-one analogs) dissolved in DMSO

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest exponentially growing cells and perform a cell count. Seed the cells into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include wells with medium and DMSO as a vehicle control and wells with untreated cells as a negative control.

• Incubation: Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control. Plot the percentage of viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) using a suitable software package.

Figure 2: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The 1,5-diarylpentan-3-one scaffold represents a highly versatile and promising platform for the development of novel anticancer and anti-inflammatory agents. Structure-activity relationship studies have demonstrated that strategic modifications of the aryl rings and the pentanone linker can lead to compounds with significantly enhanced potency and improved pharmacokinetic profiles compared to the parent compound, curcumin. The ability of these analogs to modulate key signaling pathways, such as PI3K/Akt and NF-κB, provides a solid mechanistic basis for their therapeutic potential.

Future research in this area should focus on:

• Exploring a wider range of heterocyclic and substituted aryl moieties to further optimize potency and selectivity.

• Conducting in vivo studies on promising lead compounds to evaluate their efficacy and safety in animal models.

• Investigating potential synergistic effects of these analogs with existing chemotherapeutic agents.

• Developing advanced drug delivery systems to enhance the bioavailability and targeted delivery of these compounds.

By continuing to explore the rich chemical space of 1,5-diarylpentan-3-one analogs, the scientific community is well-positioned to unlock new and effective treatments for cancer and other debilitating diseases.

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